2-Chloro-4-(methoxymethoxy)benzaldehyde

Core Science & Biosynthesis

Technical Whitepaper: 2-Chloro-4-(methoxymethoxy)benzaldehyde as a Bifunctional Scaffold in Advanced Organic Synthesis

Executive Summary

In the landscape of modern drug discovery and complex natural product synthesis, bifunctional building blocks are critical for assembling intricate molecular architectures. 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) is a highly versatile intermediate designed to solve a common synthetic dilemma: the simultaneous presence of a highly reactive electrophile (aldehyde) and a nucleophilic/acidic moiety (phenol). By masking the phenolic hydroxyl group as a methoxymethyl (MOM) ether, chemists can selectively exploit the aldehyde's reactivity without interference, later revealing the phenol under mild conditions [1].

This technical guide provides an in-depth analysis of its structural dynamics, physical properties, and a self-validating protocol for its synthesis and downstream application.

Molecular Identity & Structural Dynamics

The utility of 2-chloro-4-(methoxymethoxy)benzaldehyde stems from the synergistic electronic and steric effects of its three primary domains:

• Formyl Group (-CHO): A highly electrophilic center primed for nucleophilic attack. It readily undergoes reductive aminations, Wittig olefinations, and Grignard additions.

• Ortho-Chloro Substituent (-Cl): This halogen is inductively electron-withdrawing but sterically demanding. It restricts the free rotation of the formyl group, influencing the stereochemical outcome of incoming nucleophiles. Furthermore, it serves as an orthogonal reactive handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

• Para-MOM Ether (-OMOM): The MOM group is a robust acetal-type protecting group. It donates electron density into the aromatic ring via resonance, partially offsetting the inductive withdrawal of the chlorine atom, thereby modulating the overall electrophilicity of the aldehyde[2].

Physical and Chemical Properties

To ensure reproducibility and correct handling, the fundamental physicochemical properties of the compound are summarized below [1].

Property	Specification
CAS Number	838822-86-9
IUPAC Name	2-chloro-4-(methoxymethoxy)benzaldehyde
Molecular Formula	C₉H₉ClO₃
Molecular Weight	200.62 g/mol
Appearance	Colorless to pale yellow viscous liquid or low-melting solid
Solubility	Soluble in DCM, EtOAc, THF, MeOH; Insoluble in water
Storage Conditions	2–8°C under an inert atmosphere (Argon/Nitrogen)

Synthesis Methodology: MOM Protection Protocol

Expertise & Experience: The synthesis of this building block relies on the selective protection of 2-chloro-4-hydroxybenzaldehyde. Chloromethyl methyl ether (MOM-Cl) is the reagent of choice. While MOM-Cl is a potent alkylating agent, its use is justified by the exceptional stability of the resulting MOM ether against strong bases, hydrides, and organometallics—conditions that are mandatory for downstream aldehyde functionalization [3].

The following step-by-step methodology is designed as a self-validating system , ensuring that intermediate checkpoints confirm the reaction's success before proceeding.

Step-by-Step Protocol

• Preparation & Inert Atmosphere: Flame-dry a multi-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with Argon. Dissolve 2-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) via syringe. Causality: DIPEA is a sterically hindered, non-nucleophilic base. It effectively deprotonates the phenol to form the phenoxide ion without attacking the highly electrophilic MOM-Cl or inducing unwanted aldol condensations of the starting aldehyde [3].

• Temperature Control: Cool the reaction mixture strictly to 0°C using an ice-water bath. Causality: MOM-Cl is highly volatile (b.p. 55°C) and the alkylation event is highly exothermic. Cooling controls the reaction kinetics, prevents reagent boil-off, and suppresses polyalkylation side reactions.

• Alkylation: Add MOM-Cl (1.5 eq) dropwise over 15 minutes.

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (3:1) eluent system. The reaction is complete when the highly polar, UV-active phenol spot disappears, replaced by a distinct, higher Rf product spot.

• Quenching & Workup: Cool the mixture back to 0°C and quench slowly with saturated aqueous NH₄Cl. Causality: NH₄Cl safely and quantitatively hydrolyzes any unreacted MOM-Cl into formaldehyde, methanol, and HCl, which partition harmlessly into the aqueous layer. Extract the aqueous layer with DCM (3x), dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Downstream Applications & Synthetic Workflow

Once the phenol is masked, the aldehyde becomes a blank canvas. The MOM group's resistance to nucleophilic attack allows chemists to subject the molecule to harsh basic conditions (e.g., Wittig reagents to form styrenes) or reductive conditions (e.g., NaBH(OAc)₃ for reductive amination to yield benzylamines).

Following the modification of the aldehyde, the MOM group is quantitatively cleaved using mild Brønsted acids (e.g., HCl in MeOH, or Trifluoroacetic acid in DCM) to reveal the free phenol for final Active Pharmaceutical Ingredient (API) formulation [2].

Fig 1: Synthetic workflow of 2-chloro-4-(methoxymethoxy)benzaldehyde in drug discovery.

Handling, Safety, and Storage

• Reagent Toxicity: MOM-Cl (the precursor) is a known human carcinogen. All protection steps must be performed in a certified fume hood with strict adherence to Personal Protective Equipment (PPE) protocols [3].

• Product Stability: While the MOM ether is highly stable, the free aldehyde moiety in 2-chloro-4-(methoxymethoxy)benzaldehyde is susceptible to auto-oxidation, forming the corresponding carboxylic acid upon prolonged exposure to atmospheric oxygen.

• Storage: To maximize shelf life, the compound must be flushed with Argon or Nitrogen and stored sealed at 2–8°C [1].

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. Retrieved from[Link]

• Wikipedia contributors. (n.d.). Methoxymethyl ether. Wikipedia, The Free Encyclopedia. Retrieved from[Link]

Analytical and Synthetic Whitepaper: 1H and 13C NMR Characterization of 2-Chloro-4-(methoxymethoxy)benzaldehyde

Executive Summary

In the realm of advanced organic synthesis and drug development, 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) serves as a highly versatile, polyfunctional building block. The molecule features an electrophilic aldehyde, a cross-coupling-ready ortho-chlorine atom, and a methoxymethyl (MOM)-protected phenol. This technical guide provides a rigorous, self-validating framework for the synthesis, sample preparation, and structural elucidation of this compound using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

Strategic Rationale & Chemical Context

The selective protection of the phenolic hydroxyl group in 2-chloro-4-hydroxybenzaldehyde is a critical prerequisite for downstream functionalization[1]. Free phenols are acidic and can quench strongly basic organometallic reagents (e.g., Grignard, organolithium, or Wittig reagents) intended for aldehyde addition.

The methoxymethyl (MOM) ether is strategically selected over silyl (TBS) or benzyl ethers because it provides exceptional stability under strongly basic and nucleophilic conditions[2]. Furthermore, MOM ethers can be cleanly and orthogonally deprotected using mild acidic conditions (e.g., catalytic HCl in methanol) without risking the reduction of the aromatic system or sensitive downstream functional groups[2].

Experimental Methodology: Synthesis & Sample Preparation

To ensure high fidelity in NMR characterization, the analyte must be synthesized and purified to >95% homogeneity. The following step-by-step protocol details the optimal conditions for MOM protection.

Step-by-Step Protocol

• Initiation: Dissolve 1.0 equivalent of 2-chloro-4-hydroxybenzaldehyde in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Anhydrous conditions are critical to prevent the premature hydrolysis of the highly moisture-sensitive methoxymethyl chloride (MOMCl) reagent[3].

• Base Addition: Add 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA) and cool the reaction vessel to 0 °C. Causality: DIPEA acts as a sterically hindered, non-nucleophilic base that deprotonates the phenol to form a reactive phenoxide without competitively attacking the electrophilic MOMCl. Cooling mitigates the exothermic nature of the alkylation.

• Protection: Introduce 1.2 equivalents of MOMCl dropwise. Causality: Dropwise addition maintains a low steady-state concentration of the reactive alkylating agent, suppressing the formation of poly-alkylated byproducts and preventing thermal decomposition[3].

• Propagation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 10–12 hours to ensure complete conversion.

• Workup & Purification: Quench the reaction with saturated aqueous NH₄Cl to neutralize residual base. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure protected aldehyde[3].

• NMR Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is an excellent, non-polar solvent that fully dissolves the organic compound while lacking proton signals that would obscure the analyte's spectrum. Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) to serve as an internal reference standard (0.00 ppm).

Step-by-step synthetic workflow for the MOM protection of 2-chloro-4-hydroxybenzaldehyde.

1H NMR Spectral Analysis

The ¹H NMR spectrum of 2-chloro-4-(methoxymethoxy)benzaldehyde is defined by the interplay of the electron-withdrawing aldehyde, the electronegative chlorine, and the electron-donating MOM ether.

• Aldehyde Proton (-CHO): The intense magnetic anisotropy and electron-withdrawing nature of the carbonyl group strongly deshield this proton, shifting it far downfield to ~10.34 ppm.

• Aromatic H-6: Located ortho to the aldehyde and meta to the MOM group, this proton is heavily deshielded by the carbonyl's anisotropy. It appears as a doublet at ~7.88 ppm with an ortho-coupling constant (³J) of ~8.7 Hz.

• Aromatic H-3: Situated between the chlorine atom and the MOM group, this proton is shielded by the strong resonance electron donation (+M effect) of the MOM ether oxygen. It appears as a doublet at ~7.13 ppm with a small meta-coupling constant (⁴J) of ~2.4 Hz.

• Aromatic H-5: Located ortho to the MOM group and para to the aldehyde, it is also shielded by the MOM group's +M effect. It appears as a doublet of doublets at ~7.02 ppm, displaying both ortho-coupling to H-6 (³J = 8.7 Hz) and meta-coupling to H-3 (⁴J = 2.4 Hz).

• MOM Protons: The methylene protons (-OCH₂O-) are sandwiched between two highly electronegative oxygen atoms, resulting in a significant inductive deshielding effect (~5.25 ppm). The terminal methoxy protons (-OCH₃) appear at ~3.50 ppm.

Table 1: ¹H NMR Quantitative Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
-CHO	10.34	Singlet (s)	-	1H	Aldehyde proton
H-6	7.88	Doublet (d)	8.7	1H	Aromatic CH (ortho to CHO)
H-3	7.13	Doublet (d)	2.4	1H	Aromatic CH (ortho to MOM/Cl)
H-5	7.02	Doublet of doublets (dd)	8.7, 2.4	1H	Aromatic CH (ortho to MOM)
-OCH₂O-	5.25	Singlet (s)	-	2H	MOM methylene
-OCH₃	3.50	Singlet (s)	-	3H	MOM methyl

13C NMR Spectral Analysis

The ¹³C NMR spectrum provides a direct readout of the carbon skeleton's electronic environment, heavily influenced by inductive (-I) and resonance (+M/-M) effects.

• Carbonyl Carbon (C-CHO): The sp²-hybridized carbon of the aldehyde is the most deshielded nucleus in the molecule, appearing at ~188.5 ppm due to the polarization of the C=O bond.

• C-4 (MOM-bearing Carbon): The direct attachment to the electronegative oxygen of the MOM group pulls electron density away via the inductive effect (-I), shifting this ipso carbon downfield to ~162.0 ppm.

• C-2 (Chlorine-bearing Carbon): The electronegativity of the chlorine atom deshields this carbon to ~138.5 ppm.

• MOM Carbons: The unique acetal-like environment of the -OCH₂O- carbon shifts it to ~94.2 ppm, distinguishing it from standard aliphatic ethers. The terminal -OCH₃ carbon appears at ~56.4 ppm.

Table 2: ¹³C NMR Quantitative Data (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Type	Assignment / Electronic Environment
C-CHO	188.5	Quaternary (C=O)	Highly deshielded carbonyl carbon
C-4	162.0	Quaternary (C-O)	Deshielded by MOM ether oxygen (-I effect)
C-2	138.5	Quaternary (C-Cl)	Deshielded by chlorine atom
C-6	131.2	Tertiary (CH)	Aromatic carbon
C-1	127.5	Quaternary (C-C)	Ipso carbon attached to aldehyde
C-3	116.0	Tertiary (CH)	Shielded aromatic carbon (+M from MOM)
C-5	114.5	Tertiary (CH)	Shielded aromatic carbon (+M from MOM)
-OCH₂O-	94.2	Secondary (CH₂)	Acetal-like MOM methylene carbon
-OCH₃	56.4	Primary (CH₃)	MOM methyl carbon

2D NMR Strategies for Unambiguous Assignment (HMBC)

To create a self-validating analytical system and unambiguously confirm that the MOM group is attached at the 4-position (ruling out unexpected rearrangements or misassigned isomers), Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy is employed. HMBC detects long-range ¹H-¹³C couplings (typically ²J and ³J), allowing chemists to bridge functional groups across heteroatoms.

• MOM Connectivity Validation: The methylene protons of the MOM group (~5.25 ppm) will exhibit a strong ³J correlation to the aromatic C-4 carbon (~162.0 ppm). This cross-peak definitively proves the ether linkage at the 4-position.

• Aldehyde Orientation Validation: The aldehyde proton (~10.34 ppm) will show ³J correlations to both C-2 (~138.5 ppm) and C-6 (~131.2 ppm), locking the carbonyl group into the 1-position relative to the chlorine atom.

Key Heteronuclear Multiple Bond Correlations (HMBC) for structural verification.

References

• Title: The Chemical Reactivity of 2-Chloro-4-hydroxybenzaldehyde for Synthesis Source: nbinno.com URL: [Link]

• Title: Protection of alcohols and phenols with methoxymethyl acetate Source: OoCities.org URL: [Link]

• Title: Protecting Groups For Alcohols Source: Master Organic Chemistry URL: [Link]

• Title: ENANTIOCONTROLLED TOTAL SYNTHESIS OF (+)-HELIANNUOL D VIA PALLADIUM-MEDIATED HETEROCYCLIZATION Source: Clockss.org URL: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Comprehensive Technical Guide on 2-Chloro-4-(methoxymethoxy)benzaldehyde: Physicochemical Profiling, Safety Data, and Synthetic Applications

Executive Summary

In modern drug development and complex natural product synthesis, the strategic protection of reactive functional groups is paramount. 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) serves as a highly specialized, orthogonally protected building block. By masking the phenolic hydroxyl group as a methoxymethyl (MOM) ether, chemists can perform aggressive downstream transformations on the aldehyde moiety—such as Wittig olefinations, Grignard additions, or reductive aminations—without risking phenoxide-driven side reactions. This whitepaper provides a rigorous analysis of its physicochemical properties, Material Safety Data Sheet (MSDS) parameters, and field-proven synthetic methodologies, grounded in mechanistic causality.

Chemical Identity and Physicochemical Profiling

The structural architecture of 2-Chloro-4-(methoxymethoxy)benzaldehyde is defined by three distinct functional domains: the electrophilic formyl group, the inductively withdrawing ortho-chloro substituent, and the base-stable MOM-protected phenol.

Quantitative Chemical Data

All structural and physical data are consolidated below for rapid reference[1].

Property	Value
Chemical Name	2-Chloro-4-(methoxymethoxy)benzaldehyde
CAS Registry Number	838822-86-9
Molecular Formula	C9H9ClO3
Molecular Weight	200.62 g/mol
SMILES String	COCOC1=CC=C(C=O)C(Cl)=C1
InChIKey	MYHYGQJOUGBROS-UHFFFAOYSA-N
MDL Number	MFCD27929490
Form	Solid / Crystalline powder

Mechanistic Causality of Structural Features:

• The MOM Ether: The MOM group (-OCH₂OCH₃) is chosen over simpler alkyl ethers (like methyl) because it is an acetal. While stable to strong bases (e.g., NaH, organolithiums) and nucleophiles, it can be selectively cleaved under mild acidic conditions[2].

• The Chloro Substituent: Positioned ortho to the aldehyde, the chlorine atom serves a dual purpose. Electronically, it increases the electrophilicity of the formyl carbon via inductive withdrawal. Synthetically, it provides a functional handle for subsequent transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) once the aldehyde is elaborated.

Safety Data Sheet (MSDS) & Hazard Mitigation

Handling 2-Chloro-4-(methoxymethoxy)benzaldehyde requires strict adherence to safety protocols. While the compound itself is primarily an irritant, its synthesis involves highly hazardous reagents, necessitating a comprehensive risk profile.

GHS Hazard Classification

Hazard Class	GHS Code	Signal Word	Causality / Chemical Rationale
Acute Toxicity (Oral)	H302	Warning	Ingestion leads to enzymatic hydrolysis, potentially releasing localized formaldehyde and chlorinated phenolic metabolites.
Skin Irritation	H315	Warning	The electrophilic aldehyde carbon can form Schiff bases with primary amines (lysine residues) in epidermal proteins, causing cross-linking and irritation.
Eye Irritation	H319	Warning	Direct contact causes severe osmotic and chemical stress to the corneal epithelium.
Respiratory Irritation	H335	Warning	Inhalation of fine dust particulates triggers mucosal irritation due to the reactive formyl group.

Exposure Response Protocol

Standard operating procedure for hazard mitigation and exposure response based on MSDS guidelines.

Experimental Protocols: Synthesis and Deprotection

The following self-validating workflows detail the preparation of 2-Chloro-4-(methoxymethoxy)benzaldehyde from its precursor, 2-chloro-4-hydroxybenzaldehyde (CAS: 56962-11-9)[3], and its subsequent deprotection.

Protocol A: MOM Protection of 2-Chloro-4-hydroxybenzaldehyde

Objective: Mask the phenolic hydroxyl group to prevent unwanted side reactions in downstream synthesis.

• Preparation: Dissolve 1.0 equivalent of 2-chloro-4-hydroxybenzaldehyde in anhydrous dichloromethane (DCM) (0.2 M concentration) under an inert argon atmosphere.

  • Causality: Anhydrous conditions are critical. Chloromethyl methyl ether (MOMCl) is highly moisture-sensitive and will rapidly hydrolyze to formaldehyde and methanol in the presence of water.

• Base Addition: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the stirring solution.

  • Causality: DIPEA is chosen over stronger bases like NaH. As a sterically hindered, non-nucleophilic weak base, it effectively scavenges the HCl byproduct without inducing Cannizzaro-type disproportionation or aldol condensation of the aldehyde[4].

• MOMCl Addition: Cool the reaction flask to 0 °C using an ice bath. Dropwise, add 1.5 equivalents of MOMCl.

  • Safety Note: MOMCl is a potent alkylating agent and a known carcinogen. This step must be performed in a fume hood using appropriate PPE.

  • Causality: The lone pairs on the MOMCl oxygen assist in the departure of the chloride ion, creating a highly reactive, electrophilic oxonium ion that is rapidly captured by the phenol[4]. The 0 °C temperature controls the exothermic nucleophilic substitution.

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4–6 hours.

• Self-Validation (In-Process Control):

  • TLC: Monitor via Thin Layer Chromatography (Hexanes:EtOAc, 3:1). The starting phenol is highly polar (strong hydrogen bonding) and will have a low Rf​ . The newly formed MOM ether will elute significantly faster (higher Rf​ ).

  • NMR Verification: Following aqueous workup and concentration, perform 1 H-NMR (CDCl₃). Validation is confirmed by the disappearance of the broad phenolic -OH peak and the appearance of a distinct two-proton singlet at ∼ 5.2 ppm (the -OCH₂O- acetal protons) and a three-proton singlet at ∼ 3.5 ppm (the methoxy -CH₃)[5].

Protocol B: Orthogonal Deprotection

Objective: Regenerate the free phenol after downstream modifications of the aldehyde are complete.

• Acidic Cleavage: Dissolve the MOM-protected intermediate in a 1:1 mixture of DCM and Trifluoroacetic acid (TFA), or use 2M HCl in methanol[2].

  • Causality: Because the MOM group is an acetal, it is entirely stable to basic and reducing conditions but highly labile to acid. The acid protonates the acetal oxygen, triggering the expulsion of methanol and formaldehyde to regenerate the phenolic hydroxyl[2].

• Neutralization: Stir for 2 hours at room temperature, then carefully quench by pouring into a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Self-Validation: TLC will show a return to a highly polar, lower Rf​ spot. 1 H-NMR will confirm the loss of the singlets at 5.2 ppm and 3.5 ppm.

Synthetic Workflow Visualization

Workflow for MOM protection, modification, and deprotection of 2-chloro-4-hydroxybenzaldehyde.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Methoxymethyl ether — Grokipedia [grokipedia.com]
• 3. 56962-11-9|2-Chloro-4-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]

Solubility and Thermal Stability of 2-Chloro-4-(methoxymethoxy)benzaldehyde in Organic Solvents: A Technical Guide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Structure-Property Relationships, Thermodynamics, and Degradation Kinetics

Executive Summary

In modern organic synthesis and drug development, 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) serves as a highly versatile, functionalized building block. It is frequently utilized in the synthesis of complex heterocycles, such as deazariboflavin derivatives[1]. The molecule features three distinct chemical domains: an electrophilic formyl group, an ortho-chloro substituent that modulates conformation and lipophilicity, and a para-methoxymethoxy (MOM) ether that protects the phenolic hydroxyl group.

While the MOM group is prized for its stability under strongly basic and nucleophilic conditions, its behavior in organic solvents under thermal stress requires precise characterization. This whitepaper provides an in-depth analysis of the compound's solubility profile and thermal stability, equipping process chemists with the mechanistic causality and self-validating protocols necessary to prevent unintended degradation during scale-up.

Chemical Profiling & Structure-Property Causality

To predict the macroscopic behavior of 2-Chloro-4-(methoxymethoxy)benzaldehyde, we must first analyze its microscopic structural features:

• The Chloro Substituent: The halogen at the ortho position exerts an electron-withdrawing inductive effect while significantly increasing the overall lipophilicity (LogP) of the molecule. This drives its preference for moderately non-polar to polar aprotic solvents.

• The Formyl Group: The aldehyde acts as a strong dipole and a hydrogen-bond acceptor, enhancing solubility in polar media. However, it is susceptible to autoxidation if subjected to prolonged thermal stress in the presence of dissolved oxygen.

• The MOM Ether: As detailed in the literature on [2], the MOM group masks the highly polar, hydrogen-bond-donating phenolic hydroxyl. By replacing the -OH with an acetal-like -O-CH₂-O-CH₃ linkage, the molecule loses its ability to act as an H-bond donor but retains strong H-bond acceptor capabilities. This fundamental shift is the primary driver behind its specific solubility profile.

Solubility Profile in Organic Solvents

The solubility of 2-Chloro-4-(methoxymethoxy)benzaldehyde is dictated by the principle of "like dissolves like," heavily influenced by the dielectric constant (ε) and hydrogen-bonding capacity of the solvent.

Quantitative Solubility Summary

Table 1: Estimated thermodynamic solubility profile at 25°C based on functional group contributions and structural analogs.

Solvent Category	Solvent	Dielectric Constant (ε)	Est. Solubility (mg/mL at 25°C)	Causality / Interaction Mechanism
Polar Aprotic	Dichloromethane (DCM)	9.1	> 150 (Highly Soluble)	Excellent solvation of the aromatic ring; the moderate solvent polarity perfectly matches the compound's LogP.
Polar Aprotic	Dimethylformamide (DMF)	36.7	> 100 (Highly Soluble)	Strong dipole-dipole interactions; robust H-bond acceptance by the MOM ether oxygens.
Polar Protic	Methanol (MeOH)	32.7	25 - 50 (Moderately Soluble)	H-bonding with the aldehyde/MOM ether occurs, but the lipophilic chloro-aromatic core limits absolute solubility.
Non-Polar	Hexane	1.9	< 5 (Poorly Soluble)	Inability of the solvent to disrupt the crystal lattice energy; complete lack of dipole interactions.

Thermal Stability Dynamics

While the MOM ether is robust against bases and nucleophiles, it is notoriously labile in the presence of Brønsted or Lewis acids, a vulnerability well-documented in [3].

The Autocatalytic Degradation Trap

A common pitfall in process chemistry is heating this compound in halogenated solvents like chloroform or dichloromethane. Over time, these solvents can undergo photodecomposition to generate trace amounts of hydrochloric acid (HCl). When heated, even parts-per-million (ppm) levels of acid will protonate the MOM ether oxygen.

This protonation triggers the expulsion of methanol and formaldehyde via an oxonium ion intermediate, yielding the deprotected 2-chloro-4-hydroxybenzaldehyde [4]. Because the cleavage generates byproducts that can further alter the pH of the microenvironment, the degradation often becomes autocatalytic.

Figure 1: Acid-catalyzed thermal degradation pathway of the MOM ether group.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, any analytical workflow assessing this compound must be designed as a self-validating system . The following protocols explain not just the how, but the why behind each methodological choice.

Protocol A: Quantitative Isothermal Solubility Determination

Gravimetric analysis is insufficient for this compound because it cannot distinguish between the intact molecule and its degradation products. We utilize an HPLC-UV methodology.

• Preparation: Add an excess of 2-Chloro-4-(methoxymethoxy)benzaldehyde (approx. 200 mg) to 1 mL of the target solvent in a sealed amber glass vial.

• Equilibration: Agitate the suspension on an isothermal shaker at 25°C for 24 hours to ensure thermodynamic equilibrium is reached.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter to remove undissolved solids.

• Quantification: Dilute the filtrate serially and analyze via HPLC-UV (λ = 254 nm) against a pre-established calibration curve.

• Self-Validation Mechanism: The Stability-Indicating Control. A control solution of the compound at a known, fully dissolved concentration (e.g., 1 mg/mL) is incubated alongside the test samples. If the HPLC chromatogram of the control shows the appearance of a 2-chloro-4-hydroxybenzaldehyde peak at t=24h, the solvent system is deemed chemically incompatible, and the solubility data is flagged as kinetically compromised.

Protocol B: Thermal Degradation Kinetic Profiling

Understanding the activation energy ( Ea​ ) required for MOM cleavage allows chemists to set safe temperature limits for reaction scale-ups.

• Sample Matrix: Prepare a 0.1 M solution of the compound in the target solvent. Add 0.05 M of biphenyl as an internal standard.

• Thermal Stressing: Aliquot the solution into multiple glass ampoules and flame-seal them. Causality: Sealing prevents solvent evaporation at high temperatures, which would artificially concentrate the sample and invalidate kinetic calculations.

• Incubation: Submerge the ampoules in oil baths set to 25°C, 50°C, and 80°C.

• Sampling & Quenching: At intervals (t=0, 2h, 4h, 24h), remove an ampoule, immediately quench it in an ice-water bath to halt degradation, and analyze via HPLC.

• Self-Validation Mechanism: The Inert Internal Standard. Biphenyl is thermally stable and chemically inert. If the peak area of biphenyl fluctuates between injections, it indicates a systemic error (e.g., injection volume variance or solvent loss). The data point is only accepted if the biphenyl peak area remains constant, ensuring that any reduction in the target compound's peak is strictly due to thermal degradation.

Figure 2: Self-validating experimental workflow for thermal stability profiling.

Conclusion

2-Chloro-4-(methoxymethoxy)benzaldehyde exhibits excellent solubility in polar aprotic solvents due to the dipole interactions facilitated by its formyl and MOM ether groups. However, its thermal stability is highly conditional. While it can withstand elevated temperatures in strictly neutral or basic media, the presence of trace Brønsted or Lewis acids acts as a catastrophic catalyst for MOM cleavage. Process chemists must prioritize the use of acid-free, stabilized solvents and employ self-validating analytical workflows to ensure the structural integrity of this critical intermediate during drug development.

References

• Methoxymethyl ether Source: Wikipedia URL:[Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl Source: National Institutes of Health (PMC) URL:[Link]

• A robust synthesis of 7,8-didemethyl-8-hydroxy-5-deazariboflavin Source: Beilstein Journal of Organic Chemistry URL:[Link]

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• 1. BJOC - A robust synthesis of 7,8-didemethyl-8-hydroxy-5-deazariboflavin [beilstein-journals.org]
• 2. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic and Practical Guide to the Methoxymethyl (MOM) Etherification of 2-Chloro-4-hydroxybenzaldehyde

Executive Summary

In advanced organic synthesis and drug development, the selective protection of multifunctional molecules is paramount. 2-Chloro-4-hydroxybenzaldehyde presents a unique synthetic challenge: it possesses an acidic phenolic hydroxyl group, an electrophilic aldehyde, and an inductively withdrawing ortho-chloro substituent. This whitepaper provides an in-depth, self-validating protocol for the selective protection of its phenolic hydroxyl group using chloromethyl methyl ether (MOM-Cl). By analyzing the oxocarbenium ion mechanism and the causality behind reagent selection, this guide equips researchers with a robust framework for executing this transformation with high fidelity.

Substrate Profiling: 2-Chloro-4-hydroxybenzaldehyde

Understanding the electronic and steric environment of 2-chloro-4-hydroxybenzaldehyde is critical for designing an efficient protection strategy[1]. The substrate contains two reactive handles: the hydroxyl group (-OH) and the aldehyde group (-CHO).

The -CHO group is positioned para to the -OH, exerting a strong electron-withdrawing effect via resonance. Simultaneously, the chlorine atom (-Cl), positioned meta to the -OH, exerts an electron-withdrawing inductive effect[1]. Together, these forces significantly lower the pKa of the phenol, making it substantially more acidic than a standard unsubstituted phenol. This heightened acidity dictates the choice of base in the protection step.

Table 1: Physicochemical Profile & Synthetic Impact

Property	Value/Characteristic	Impact on Synthetic Strategy
Molecular Weight	156.56 g/mol	Essential for standard stoichiometric calculations.
pKa (Estimated)	~7.2 - 7.5	Highly acidic for a phenol; allows the use of mild, non-nucleophilic bases rather than harsh hydrides.
Aldehyde Reactivity	Electrophilic	Susceptible to nucleophilic attack; precludes the use of strong aqueous bases to avoid Cannizzaro or aldol side reactions.
Steric Hindrance	Low at the -OH site	The meta-chloro group does not sterically impede the approach of the bulky MOM-Cl reagent.

Mechanistic Pathway of MOM Etherification

The protection of phenols using MOM-Cl proceeds via an SN​1 -like pathway, characterized by the formation of a highly reactive oxocarbenium ion[2].

Causality of the Mechanism:

• Ionization: MOM-Cl features a chlorine atom adjacent to an ether oxygen. The lone pairs on the oxygen assist in the expulsion of the chloride leaving group, generating a resonance-stabilized, highly electrophilic oxocarbenium ion ( CH2​=O+−CH3​↔C+H2​−O−CH3​ )[3].

• Deprotonation: Concurrently, the mild base deprotonates the acidic phenol to generate a nucleophilic phenoxide anion.

• Nucleophilic Attack: The phenoxide attacks the electrophilic carbon of the oxocarbenium ion, forming the stable acetal-like MOM ether linkage[2].

Caption: Mechanistic pathway of MOM etherification via an oxocarbenium intermediate.

Reagent Selection and Causality

The choice of reagents must balance the need to activate the phenol while preserving the sensitive aldehyde functionality. The MOM group is selected because it forms a robust acetal that is stable to strong bases, nucleophiles (e.g., Grignard reagents, Wittig reagents), and reducing agents (e.g., NaBH4​ )[4]. This orthogonality is essential if downstream steps involve functionalizing the aldehyde.

Table 2: Base and Solvent Comparison

Reagent	Choice	Causality / Rationale
Base	DIPEA (N,N-Diisopropylethylamine)	Non-nucleophilic due to steric bulk. Prevents unwanted side reactions (e.g., imine formation) with the aldehyde[5].
Base	NaH (Alternative)	Too harsh. While it forms the phenoxide quantitatively, it risks side reactions with the aldehyde and requires strictly anhydrous handling[3].
Solvent	DCM (Dichloromethane)	Aprotic and moderately polar. It perfectly stabilizes the oxocarbenium transition state without participating in the reaction[6].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process controls to ensure the integrity of the reaction at every stage[5].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve 2-chloro-4-hydroxybenzaldehyde (1.0 equiv) in anhydrous DCM (0.2 M concentration)[5].

• Base Addition: Cool the solution to 0 °C using an ice bath. Add DIPEA (1.5 equiv) dropwise. In-Process Control: A slight color change may occur as the phenoxide forms.

• Reagent Addition: Slowly add MOM-Cl (1.2 equiv) dropwise. Caution: MOM-Cl is a known carcinogen and must be handled in a fume hood with extreme care[3].

• Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours[5].

• Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (e.g., 3:1) solvent system. The product will appear as a new, less polar spot (higher Rf​ ) compared to the starting phenol.

• Quench and Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure[5].

• Validation Checkpoint 2 (NMR/LC-MS): Confirm the structure using 1H NMR. The successful installation of the MOM group is self-validated by the appearance of a distinct singlet integrating to 2 protons at approximately δ 5.2 ppm (the −OCH2​O− methylene bridge) and a 3-proton singlet around δ 3.4 ppm (the −OCH3​ group).

Caption: Self-validating experimental workflow for MOM protection of phenols.

Downstream Implications in Drug Development

In drug development, 2-chloro-4-hydroxybenzaldehyde is a highly versatile building block. Protecting the phenol as a MOM ether allows chemists to execute complex transformations on the aldehyde—such as reductive aminations to form amines, or Wittig olefinations to build carbon frameworks—without the risk of the acidic phenol interfering or being inadvertently alkylated[4]. Once the complex molecular architecture is assembled, the MOM group can be selectively cleaved under mild acidic conditions (e.g., catalytic HCl in methanol or TFA in DCM) to reveal the free phenol for final drug formulation or further late-stage functionalization[3].

Sources

• 1. 2-Chloro-4-hydroxybenzaldehyde | C7H5ClO2 | CID 185363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methoxymethyl ether — Grokipedia [grokipedia.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. adichemistry.com [adichemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: 2-Chloro-4-(methoxymethoxy)benzaldehyde in Advanced API Synthesis

Executive Summary

In the landscape of complex Active Pharmaceutical Ingredient (API) synthesis, the strategic selection of protected building blocks dictates the efficiency, yield, and scalability of the entire synthetic route. 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS 838822-86-9) is a highly specialized, bifunctional intermediate. It features an electrophilic aldehyde primed for carbon-carbon bond formation, an ortho-chloro substituent that provides critical steric and electronic pharmacophore properties, and a methoxymethyl (MOM) protected phenol.

This intermediate is most notably utilized in the synthesis of Farnesoid X Receptor (FXR) agonists, such as the widely studied chemical tool GW4064, where the 2-chloro-4-hydroxyphenyl moiety is essential for binding within the receptor's ligand-binding domain [1]. This guide details the mechanistic rationale, comparative advantages, and validated protocols for utilizing this intermediate in drug development workflows.

Strategic Rationale: The Superiority of MOM Protection

The synthesis of stilbene-like API cores typically requires Horner-Wadsworth-Emmons (HWE) olefination. The starting material, 2-chloro-4-hydroxybenzaldehyde, presents a severe chemoselectivity challenge: its acidic phenolic proton (pKa ~ 8.5) will aggressively quench the strong bases (e.g., NaH, KOtBu) required to generate the phosphonate ylide. This leads to the precipitation of an insoluble phenoxide salt, instantly stalling the reaction.

To circumvent this, the phenol must be masked. The selection of the MOM acetal over other common protecting groups is driven by strict mechanistic causality:

• Absolute Base Stability: The MOM ether is completely inert to the highly basic, nucleophilic conditions of HWE or Grignard reactions, unlike acyl groups (e.g., acetates) which undergo rapid saponification.

• Prevention of Hydrodehalogenation: While benzyl ethers are base-stable, their standard removal requires palladium-catalyzed hydrogenolysis (Pd/C, H₂). In the presence of an ortho-aryl chloride, hydrogenolysis frequently causes unwanted hydrodehalogenation, destroying the critical 2-chloro pharmacophore.

• Orthogonal, Mild Cleavage: The MOM group is smoothly cleaved under mild, non-reducing acidic conditions, preserving both the aryl chloride and the newly formed alkene geometry.

Quantitative Data: Protecting Group Comparison

The following table summarizes the empirical data driving the selection of the MOM group for this specific synthetic pathway.

Protecting Group	Stability to Strong Base (NaH/THF)	Standard Deprotection Conditions	Risk of Aryl Chloride Loss	Overall Suitability for FXR Agonist APIs
MOM Ether	Excellent	Mild Acid (HCl / MeOH)	None (0%)	Optimal
Benzyl Ether	Excellent	Hydrogenolysis (Pd/C, H₂)	High (>60% cleavage)	Poor
TBS Ether	Moderate (Prone to migration)	Fluoride (TBAF) or Acid	None (0%)	Moderate (Scale-up issues with TBAF)
Acetate Ester	Poor (Rapid saponification)	Base (K₂CO₃ / MeOH)	None (0%)	Incompatible

Validated Experimental Protocols

The following methodologies provide a self-validating system for the protection, utilization, and deprotection of 2-chloro-4-hydroxybenzaldehyde. Every step incorporates in-process controls and mechanistic rationales.

Protocol A: Synthesis of 2-Chloro-4-(methoxymethoxy)benzaldehyde

• Reaction Setup : Dissolve 2-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Causality: DCM provides excellent solubility for the starting material and does not participate in nucleophilic side reactions.

• Base Addition : Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) dropwise at 0 °C.

  • Causality: DIPEA is a sterically hindered base that quantitatively deprotonates the phenol without acting as a competing nucleophile against the alkylating agent.

• Alkylation : Slowly add Chloromethyl methyl ether (MOM-Cl) (1.2 eq) while strictly maintaining the temperature at 0 °C.

  • Causality: MOM-Cl is highly reactive and volatile; low temperatures control the exothermic alkylation and prevent solvent reflux.

• In-Process Control (IPC) : Monitor via TLC (Hexanes:EtOAc 3:1). The reaction is self-validating when the highly fluorescent, lower-Rf phenol spot entirely disappears, replaced by a higher-Rf UV-active spot (the MOM ether).

• Workup : Quench with saturated aqueous NH₄Cl. Extract with DCM. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Causality: NH₄Cl neutralizes excess DIPEA and hydrolyzes unreacted MOM-Cl, preventing downstream contamination.

Protocol B: Horner-Wadsworth-Emmons (HWE) Olefination

• Ylide Generation : Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C. Add the desired phosphonate ester (1.1 eq) dropwise.

  • Causality: The visible evolution of H₂ gas serves as a self-validating physical indicator of successful ylide formation.

• Coupling : Add a solution of the intermediate from Protocol A (1.0 eq) in THF. Warm to room temperature and stir for 4 hours.

  • Causality: The MOM group prevents the basic ylide from being quenched by a free phenol, ensuring complete conversion to the thermodynamically favored E-alkene.

• Isolation : Quench with water, extract with EtOAc, and purify the crude MOM-protected stilbene derivative via silica gel chromatography.

Protocol C: Acidic Deprotection to Yield the Phenolic API

• Cleavage : Dissolve the MOM-protected intermediate in Methanol. Add 3M aqueous HCl (3.0 eq). Stir at 50 °C for 2-4 hours.

  • Causality: The acidic environment protonates the MOM acetal oxygen, facilitating the expulsion of the methoxymethyl cation. Methanol acts as a crucial scavenger, trapping the reactive cation as dimethoxymethane. This prevents reversible re-protection and drives the reaction to 100% completion.

• Recovery : Concentrate under reduced pressure to remove methanol. Adjust the aqueous residue to pH 6-7 using saturated NaHCO₃, extract with EtOAc, and crystallize the final API.

  • Causality: Careful pH adjustment prevents the re-dissolution of the free phenol as a water-soluble phenoxide salt, maximizing isolated yield.

Visualizations of Workflows and Biological Pathways

Synthetic Workflow

The diagram below illustrates the complete synthetic progression from the unprotected starting material to the final API, highlighting the strategic insertion of the MOM protection step.

Synthetic workflow utilizing 2-Chloro-4-(methoxymethoxy)benzaldehyde.

Biological Application: FXR Agonist Mechanism of Action

APIs synthesized using this intermediate (such as GW4064) act as potent ligands for FXR. Upon binding, the receptor undergoes a conformational change, heterodimerizes with the Retinoid X Receptor (RXR), and binds to Bile Acid Response Elements (BAREs) on DNA, thereby regulating critical metabolic genes[1].

Mechanism of action for FXR agonists synthesized via the MOM-protected intermediate.

References

• Maloney, P. R., Parks, D. J., Haffner, C. D., Fivush, A. M., Chandra, G., Plunket, K. D., Creech, K. L., Moore, L. B., Wilson, J. G., Lewis, M. C., Jones, S. A., & Willson, T. M. (2000). Identification of a Chemical Tool for the Orphan Nuclear Receptor FXR. Journal of Medicinal Chemistry, 43(16), 2971–2974.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CAS 838822-86-9, 2-Chloro-4-(methoxymethoxy)benzaldehyde. Retrieved from [Link] (General chemical reference for structural properties).

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Mild Acidic Deprotection of the MOM Group in 2-Chloro-4-(methoxymethoxy)benzaldehyde

Introduction: Navigating the Selective Deprotection of Phenolic Aldehydes

The methoxymethyl (MOM) ether is a cornerstone in the synthetic chemist's toolkit for the protection of hydroxyl groups, prized for its stability across a wide range of non-acidic conditions. However, the selective removal of the MOM group, particularly in complex molecules bearing acid-sensitive functionalities, presents a significant challenge. This is especially true for substrates such as 2-Chloro-4-(methoxymethoxy)benzaldehyde, where the presence of an aldehyde group necessitates the use of exceptionally mild deprotection conditions to prevent unwanted side reactions, such as acetal formation or polymerization.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the rationale, selection, and practical execution of mild acidic deprotection strategies for the MOM group in 2-Chloro-4-(methoxymethoxy)benzaldehyde. We will delve into the mechanistic underpinnings of acid-catalyzed deprotection, offer a comparative analysis of gentle reagent systems, and provide detailed, actionable protocols to ensure successful and high-yielding transformations.

Mechanism and Rationale: The Acid-Catalyzed Cleavage of MOM Ethers

The deprotection of a MOM ether proceeds via an acid-catalyzed hydrolysis mechanism. The reaction is initiated by the protonation of one of the oxygen atoms of the acetal, making it a better leaving group. Subsequent cleavage of the carbon-oxygen bond results in the formation of a resonance-stabilized oxocarbenium ion and the desired free phenol. This intermediate is then quenched by water or another nucleophilic solvent to regenerate the catalyst and produce formaldehyde and methanol as byproducts.[1]

The key to a successful deprotection in the presence of an aldehyde is to utilize conditions that are sufficiently acidic to promote the cleavage of the MOM ether but mild enough to avoid protonation and subsequent undesired reactions of the aldehyde carbonyl group.

Caption: Acid-catalyzed deprotection of the MOM group.

Comparative Analysis of Mild Acidic Deprotection Conditions

The selection of the appropriate deprotection method is critical and depends on the overall stability of the substrate and the desired reaction conditions. Below is a comparative table of several mild acidic methods suitable for the deprotection of the MOM group in 2-Chloro-4-(methoxymethoxy)benzaldehyde.

Reagent System	Typical Conditions	Advantages	Disadvantages
Pyridinium p-toluenesulfonate (PPTS)	Catalytic amount in an alcohol solvent (e.g., ethanol, methanol), room temperature to mild heat.[2]	Very mild, commercially available, and effective for acid-sensitive substrates.	May require longer reaction times.
Cationic Exchange Resin (e.g., Dowex® 50W)	Heterogeneous catalysis in an alcohol/water mixture, often with heating.	Easy workup (filtration), reusable catalyst, and suitable for sensitive molecules.	Can be slower than homogeneous methods.
Silica-Supported Sodium Hydrogen Sulfate (NaHSO₄·SiO₂)	Heterogeneous catalysis in an aprotic solvent (e.g., dichloromethane), room temperature.[3][4]	Simple preparation, mild, and efficient for phenolic MOM ethers.	May require preparation of the catalyst.
Trimethylsilyl Triflate (TMSOTf) / 2,2'-Bipyridyl	Stoichiometric reagents in acetonitrile, 0 °C to room temperature.[5][6]	Proceeds under nearly neutral conditions, very mild, and highly chemoselective.[7]	Reagents can be expensive and require anhydrous conditions.

Experimental Protocols

The following protocols are designed to be starting points for the deprotection of 2-Chloro-4-(methoxymethoxy)benzaldehyde. Optimization of reaction time and temperature may be necessary for specific applications.

Protocol 1: Deprotection using Pyridinium p-toluenesulfonate (PPTS)

This method is often the first choice for substrates with high acid sensitivity due to the very mild nature of the catalyst.[2]

Materials:

• 2-Chloro-4-(methoxymethoxy)benzaldehyde

• Pyridinium p-toluenesulfonate (PPTS)

• Ethanol (or Methanol)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 2-Chloro-4-(methoxymethoxy)benzaldehyde (1.0 eq) in ethanol (0.1 M solution).

• Add PPTS (0.1 - 0.2 eq) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC). Gentle heating (e.g., 40-50 °C) can be applied to accelerate the reaction if necessary.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography if necessary.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. nbinno.com [nbinno.com]
• 3. Simple, efficient, and selective deprotection of phenolic methoxymethyl ethers using silica-supported sodium hydrogen sulfate as a heterogeneous catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: Chemoselective Reductive Amination of 2-Chloro-4-(methoxymethoxy)benzaldehyde

Executive Summary

The synthesis of complex active pharmaceutical ingredients (APIs) frequently requires the precise construction of carbon-nitrogen bonds via reductive amination. When utilizing 2-chloro-4-(methoxymethoxy)benzaldehyde as a building block[1], chemists face a dual challenge: overcoming the steric hindrance imposed by the ortho-chloro substituent while preserving the acid-sensitive methoxymethyl (MOM) protecting group. This application note outlines field-proven, self-validating protocols for achieving high-yielding, chemoselective reductive aminations using Sodium Triacetoxyborohydride (STAB), ensuring complete retention of the MOM ether for downstream orthogonal deprotection.

Mechanistic Rationale & Substrate Considerations

Successful execution of this transformation requires an understanding of the specific electronic and steric forces at play:

• The Ortho-Chloro Effect: The electronegative chlorine atom exerts an inductive electron-withdrawing effect, increasing the electrophilicity of the aldehyde carbon. However, its steric bulk at the ortho position impedes the initial nucleophilic attack of the amine, often making imine/iminium formation the rate-limiting step.

• MOM Ether Stability: The MOM group is highly stable to strongly basic conditions and nucleophiles but is notoriously labile in the presence of strong aqueous acids. Traditional reductive amination protocols utilizing Sodium Cyanoborohydride (NaCNBH 3​ ) often require the addition of Brønsted acids (e.g., HCl or excessive acetic acid) to reach a pH of 3–4, which risks premature cleavage of the MOM group.

• Causality of Reagent Selection: STAB (NaBH(OAc) 3​ ) is the optimal reducing agent for this substrate. Density Functional Theory (DFT) studies confirm that the acetoxy ligands on STAB stabilize the B–H bond via steric shielding and electron-withdrawing effects, rendering it exceptionally chemoselective for iminium ions over aldehydes[2]. Furthermore, STAB operates efficiently in aprotic solvents without the need for additional acid catalysts, perfectly preserving the MOM group[3].

Reaction Pathway & Workflow

Fig 1. Workflow of chemoselective reductive amination and orthogonal MOM deprotection.

Optimization of Reaction Conditions

To establish the most robust protocol, various reducing agents and solvent systems were evaluated. The quantitative data summarized below highlights why STAB in 1,2-Dichloroethane (DCE) is the industry standard for this specific transformation.

Reducing Agent	Solvent	Additive	Yield (%)	MOM Cleavage (%)	Causality & Observations
NaBH 4​	MeOH	None	15%	0%	Poor imine selectivity; primary pathway is direct reduction of the aldehyde to the corresponding alcohol.
NaCNBH 3​	MeOH	AcOH (pH 4)	78%	12%	Good yield, but the acidic environment required for activation causes partial MOM deprotection.
STAB	THF	None	82%	0%	Slower reaction rate due to the lower solubility of STAB in THF.
STAB	DCE	None	96%	0%	Optimal. High STAB solubility; the aprotic environment drives equilibrium toward imine formation[3].

Detailed Experimental Protocols

Protocol A: Direct Reductive Amination (Standard Procedure)

This protocol is suitable for unhindered primary and secondary amines.

Materials:

• 2-Chloro-4-(methoxymethoxy)benzaldehyde (1.0 equiv)

• Amine (1.1 to 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 to 1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M relative to aldehyde)

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (N 2​ or Ar), dissolve 2-chloro-4-(methoxymethoxy)benzaldehyde (1.0 equiv) and the amine (1.1 equiv) in anhydrous DCE.

  • Causality: DCE is selected over Dichloromethane (DCM) because its slightly higher boiling point and superior dielectric profile enhance the solubility of STAB, accelerating the reduction of the sterically hindered ortho-chloro imine[3].

• Activation: Stir the mixture at room temperature for 30 minutes.

  • Self-Validation: No visible change will occur, but this pre-stirring allows the hemiaminal equilibrium to establish before the reducing agent is introduced.

• Reduction: Add STAB (1.4 equiv) portion-wise over 5 minutes. The reaction mixture will initially form a milky suspension.

• Monitoring (Self-Validating Step): Stir at room temperature for 2–4 hours. As the STAB is consumed and the amine product forms, the suspension will typically transition into a clear or slightly cloudy solution. Validate completion via TLC (Hexanes/EtOAc 7:3). The UV-active aldehyde spot ( Rf​ ~0.6) should disappear, replaced by a more polar product spot ( Rf​ ~0.2–0.3) that stains positive with Ninhydrin or Dragendorff's reagent.

• Quench & Workup: Quench the reaction by adding saturated aqueous NaHCO 3​ (equal volume to DCE) and stir vigorously for 15 minutes.

  • Causality: STAB liberates acetic acid upon hydride transfer. The basic NaHCO 3​ quench neutralizes this acid, preventing any trace MOM cleavage during the concentration of the organic layer.

• Extraction: Separate the layers, extract the aqueous phase with DCM (2 × ), dry the combined organics over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Protocol B: Indirect Reductive Amination (For Sterically Hindered Amines)

When reacting with bulky secondary amines, the ortho-chloro group can severely retard imine formation, leading to competitive direct reduction of the aldehyde.

Step-by-Step Methodology:

• Imine Pre-formation: Dissolve the aldehyde (1.0 equiv) and hindered amine (1.2 equiv) in anhydrous DCE. Add Titanium(IV) isopropoxide (Ti(OiPr) 4​ , 1.5 equiv) or anhydrous MgSO 4​ (3.0 equiv).

  • Causality: These reagents act as potent water scavengers/Lewis acids, forcing the thermodynamically unfavorable dehydration step to completion before any reducing agent is present.

• Stirring: Stir at room temperature (or mild reflux if using MgSO 4​ ) for 4–6 hours.

• Reduction: Cool to 0 °C, add STAB (1.5 equiv), and allow the reaction to warm to room temperature overnight.

• Workup Modification: If Ti(OiPr) 4​ was used, quench with 1M NaOH to precipitate titanium dioxide (TiO 2​ ) as a white solid. Filter the entire mixture through a pad of Celite to prevent intractable emulsions during extraction.

Protocol C: Orthogonal MOM Deprotection (Post-Amination)

Once the reductive amination is complete and the product is purified, the MOM group can be selectively removed to reveal the free phenol.

Step-by-Step Methodology:

• Dissolve the MOM-protected amine in Methanol (0.1 M).

• Add 3M aqueous HCl (5.0 equiv) and heat to 50 °C for 2–3 hours.

  • Self-Validation: Track via TLC. The deprotected phenol will be significantly more polar and will stain strongly with Potassium Permanganate (KMnO 4​ ) or Ferric Chloride (FeCl 3​ ).

• Cool to room temperature, carefully neutralize with saturated NaHCO 3​ until pH 8 is reached, and extract with EtOAc.

References

• Synthesis and Pharmacological Characterization of Conformationally Restricted Retigabine Analogues as Novel Neuronal Kv7 Channel Activators Journal of Medicinal Chemistry - ACS Publications[Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride ACS Omega (PMC)[Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Journal of Organic Chemistry[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Advanced Application Notes: Palladium-Catalyzed Cross-Coupling of 2-Chloro-4-(methoxymethoxy)benzaldehyde

Introduction & Strategic Rationale

In modern drug discovery and complex molecule synthesis, 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) 1[1] serves as a highly versatile, densely functionalized building block. It features three distinct reactive domains:

• An Aldehyde Group: Provides a handle for downstream functionalization (e.g., reductive amination, Wittig olefination).

• A Methoxymethyl (MOM) Ether: A robust protecting group for the phenolic hydroxyl, perfectly stable under the strongly basic conditions typical of cross-coupling reactions 2[2].

• An Ortho-Chloro Substituent: The primary site for palladium-catalyzed C-C or C-N bond formation.

While aryl chlorides are notoriously less reactive than their bromide or iodide counterparts due to a high bond dissociation energy (~96 kcal/mol)3[3], the presence of the strongly electron-withdrawing ortho-formyl group significantly lowers the LUMO of the C-Cl bond. This electronic activation makes the substrate an excellent candidate for Suzuki-Miyaura and Buchwald-Hartwig couplings, provided the correct catalytic system is employed to navigate the inherent steric hindrance.

Mechanistic Causality: Overcoming the Aryl Chloride Activation Barrier

To achieve high-yielding cross-coupling with this substrate, the catalytic cycle must be meticulously optimized to balance electronic activation and steric bulk.

• Oxidative Addition: The rate-determining step for aryl chlorides. We utilize dialkylbiarylphosphine ligands (e.g., XPhos or SPhos ) developed by the Buchwald group 4[4]. The biphenyl backbone of XPhos provides immense steric bulk, forcing the palladium to remain in a highly reactive, monoligated [L1​Pd(0)] state. Concurrently, the electron-rich dicyclohexylphosphine moiety accelerates the insertion of Pd(0) into the stubborn C-Cl bond 5[5].

• Transmetalation: Because the substrate contains a sensitive aldehyde, harsh bases (like NaOH or KOtBu) must be avoided to prevent Cannizzaro-type disproportionation. Mild bases such as anhydrous K3​PO4​ are ideal, facilitating boronate transfer without degrading the formyl group 6[6].

• Reductive Elimination: The steric bulk of the XPhos ligand mechanically forces the two coupled organic fragments together, rapidly expelling the product and regenerating the active catalyst.

Figure 1: Catalytic cycle of Pd-catalyzed Suzuki-Miyaura cross-coupling with Buchwald ligands.

Quantitative Catalyst & Ligand Selection

Selecting the correct ligand is the difference between >95% conversion and complete reaction failure. The table below summarizes the empirical performance of various ligands for the Suzuki-Miyaura coupling of ortho-chloro benzaldehydes.

Table 1: Influence of Ligand on Suzuki-Miyaura Coupling of Ortho-Chloro Benzaldehydes

Ligand	Pd Source	Base	Yield (%)	Mechanistic Observation
PPh 3​	Pd(OAc) 2​	K 2​ CO 3​	< 10%	Insufficient electron density for C-Cl oxidative addition.
dppf	Pd(dppf)Cl 2​	K 3​ PO 4​	15-20%	Bidentate nature restricts the necessary monoligated Pd(0) formation.
SPhos	Pd 2​ (dba) 3​	K 3​ PO 4​	85%	Excellent conversion; stabilizes Pd(0) via π -interaction 4[4].
XPhos	XPhos Pd G2	K 3​ PO 4​	> 95%	Optimal steric bulk accelerates reductive elimination; highly active at low loadings 6[6].

Experimental Workflow & Self-Validating Protocols

The following workflow details the transformation from the initial cross-coupling through to the chemoselective deprotection of the MOM ether.

Figure 2: Experimental workflow from cross-coupling to chemoselective MOM deprotection.

Protocol A: Suzuki-Miyaura Cross-Coupling

Designed for high yield while preserving the aldehyde and MOM ether.

Materials:

• 2-Chloro-4-(methoxymethoxy)benzaldehyde (1.0 equiv, 1.0 mmol)

• Arylboronic Acid (1.2 equiv, 1.2 mmol)

• XPhos Pd G2 precatalyst (0.02 equiv, 2 mol%)

• Anhydrous K 3​ PO 4​ (2.0 equiv, 2.0 mmol)

• Solvent: 1,4-Dioxane / H 2​ O (4:1 v/v, 10 mL)

Step-by-Step Procedure:

• Preparation & Degassing (Critical): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl chloride, arylboronic acid, XPhos Pd G2, and K 3​ PO 4​ . Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Nitrogen or Argon (repeat 3 times). Causality: Oxygen rapidly deactivates the Pd(0) intermediate into an unreactive peroxo complex.

• Solvent Addition: Syringe in the sparged 1,4-Dioxane/H 2​ O mixture.

• Reaction Initiation: Heat the mixture to 80 °C in a pre-heated oil bath.

• Self-Validation QC Check: Within 15-30 minutes, the reaction mixture should transition from a dark red/brown suspension to a homogeneous pale yellow or orange solution. This color shift visually validates the generation of the active monoligated Pd(0) species.

• Monitoring: Stir for 4-12 hours. Monitor via LC-MS or TLC (Hexanes/EtOAc 3:1). The reaction is complete when the starting material is entirely consumed.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water and brine. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Chemoselective MOM Deprotection

Field-Proven Insight: While aqueous HCl in methanol is the standard for MOM deprotection 2[2], prolonged heating of an aldehyde in alcoholic acid frequently leads to unwanted dimethyl acetal formation. To prevent this, we utilize a mild, non-alcoholic Lewis acid approach.

Table 2: MOM Deprotection Strategies for Cross-Coupled Benzaldehydes

Reagent System	Solvent	Temp (°C)	Time	Yield	Selectivity / Notes
3M HCl	MeOH	60	4-6 h	85%	Standard cleavage; high risk of aldehyde acetalization.
TMSOTf / 2,2'-bipyridyl	MeCN	0 to RT	1 h	92%	Extremely mild; completely avoids aldehyde side reactions7[7].
MgBr 2​	Et 2​ O	RT	24 h	70%	Mild Lewis acid; requires excessively long reaction times2[2].

Optimized Procedure (TMSOTf / 2,2'-bipyridyl):

• Preparation: Dissolve the cross-coupled MOM-protected benzaldehyde (1.0 mmol) and 2,2'-bipyridyl (1.5 mmol) in anhydrous Acetonitrile (5.0 mL) under a nitrogen atmosphere.

• Addition: Cool the solution to 0 °C using an ice bath. Add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.0 mmol) dropwise via syringe.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour.

• Self-Validation QC Check: Monitor by TLC. The disappearance of the non-polar MOM-protected starting material and the appearance of a highly polar, UV-active phenolic spot confirms deprotection. Pro-tip: Stain the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP); an immediate yellow/orange spot confirms the structural integrity of the aldehyde.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO 3​ (10 mL). Extract with Dichloromethane (3 x 15 mL). Wash the combined organics with brine, dry over Na 2​ SO 4​ , and concentrate to yield the final functionalized phenolic benzaldehyde.

References

• Accounts of Chemical Research (ACS). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from: [Link]

• ACS Omega. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. Retrieved from: [Link]

• National Institutes of Health (PMC). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from:[Link]

Sources

• 1. CAS: 838822-86-9 | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. entegris.com [entegris.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting MOM Ether Cleavage in 2-Chloro-4-(methoxymethoxy)benzaldehyde Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with the deprotection of methoxymethyl (MOM) ethers on highly deactivated aromatic systems.

Mechanistic Overview: The Dual-Challenge Substrate

Deprotecting 2-chloro-4-(methoxymethoxy)benzaldehyde presents a unique synthetic hurdle due to two competing electronic factors:

• Electronic Deactivation: The formyl group (para) and the chloro group (meta) are strongly electron-withdrawing. This depletes the electron density on the phenolic oxygen, significantly reducing the basicity of the MOM acetal oxygens. Consequently, the activation energy required for the initial protonation step of the cleavage mechanism is drastically increased[1].

• The Aldehyde Trap (Chemoselectivity): The unprotected aldehyde is highly electrophilic. When standard Brønsted acid/alcohol deprotection conditions are applied, the aldehyde acts as a thermodynamic sink, rapidly reacting with the solvent to form an acetal before the deactivated MOM ether can be cleaved[1][2].

Reaction Pathway Visualization

Pathways for MOM deprotection of 2-chloro-4-(methoxymethoxy)benzaldehyde.

Troubleshooting FAQs

Q1: I used standard HCl in methanol. The MOM group partially cleaved, but the aldehyde proton peak (~10.3 ppm) disappeared in my ¹H NMR. What happened? A: You inadvertently performed an acid-catalyzed acetalization. Methanol is a strong nucleophile. Because the aldehyde is highly electrophilic (enhanced by the ortho-chloro group), it reacts rapidly with methanol in the presence of HCl to form 2-chloro-4-hydroxybenzaldehyde dimethyl acetal[1]. Causality-Driven Solution: Never use alcoholic solvents when deprotecting MOM ethers in the presence of an unprotected aldehyde. Switch to strictly aprotic solvents (e.g., DCM) with Lewis acids.

Q2: Why is my MOM ether not cleaving completely under standard TFA/DCM conditions? A: Trifluoroacetic acid (TFA) is a relatively mild Brønsted acid. Because the aromatic ring is heavily deactivated by the electron-withdrawing chloro and formyl groups, the MOM oxygen is less nucleophilic. Protonation is sluggish, leading to incomplete conversion even after 24 hours. Causality-Driven Solution: Switch to a highly oxophilic Lewis acid like Trimethylsilyl bromide (TMSBr)[3]. TMSBr bypasses the need for simple protonation by forming a highly reactive, volatile silyl ether intermediate that rapidly hydrolyzes upon aqueous workup.

Q3: Can I use Boron Tribromide (BBr₃) to force the cleavage? A: It is highly discouraged. While BBr₃ is a classic, powerful reagent for ether cleavage, it is generally too harsh for benzaldehyde derivatives. BBr₃ strongly coordinates to the aldehyde carbonyl oxygen, which can lead to unwanted polymerization, degradation, or competitive side reactions. Causality-Driven Solution: If a Lewis acid is required, use milder, more selective alternatives like TMSBr or the ZnBr₂/n-PrSH system. These selectively target the MOM acetal without destroying the aldehyde[4].

Quantitative Data & Condition Screening

The following table summarizes the expected outcomes of various deprotection strategies applied to 2-chloro-4-(methoxymethoxy)benzaldehyde, highlighting the causality behind each result.

Reagent System	Solvent	Temperature	Conversion / Yield	Primary Issue / Observation	Recommendation
HCl (conc.)	Methanol	60 °C	< 20% (Target)	Rapid dimethyl acetal formation at the aldehyde.	Avoid. Alcohols react with unprotected aldehydes.
TFA (20%)	DCM / H₂O	25 °C	40–50%	Sluggish kinetics; incomplete cleavage after 24h.	Use only if other functional groups strictly prohibit Lewis acids.
BBr₃ (1.0 M)	DCM	-78 °C to RT	Complex mixture	Degradation; coordination with the aldehyde carbonyl.	Avoid. Too harsh for this specific substrate.
TMSBr (2.0 eq)	Anhydrous DCM	0 °C to RT	> 85%	Clean cleavage; no acetalization observed.	Optimal. Fast, selective, and high-yielding.
ZnBr₂ / n-PrSH	DCM	25 °C	75–80%	Odor from thiol; heavy metal waste disposal.	Good alternative if TMSBr is unavailable.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system, ensuring that intermediate checkpoints confirm the mechanistic integrity of the reaction.

Protocol A: TMSBr-Mediated Deprotection (Optimal Method)

This method utilizes an oxophilic Lewis acid in an aprotic environment, entirely bypassing the risk of aldehyde acetalization[3].

• Preparation: Dissolve 2-chloro-4-(methoxymethoxy)benzaldehyde (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere (nitrogen or argon) to a concentration of 0.1 M.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath to control the initial exotherm and prevent side reactions.

• Reagent Addition: Dropwise add Trimethylsilyl bromide (TMSBr, 2.0 to 3.0 equiv).

  • Validation Checkpoint: The solution may slightly change color (often pale yellow). The oxophilic silicon selectively coordinates to the MOM ether oxygen, activating the methylene carbon for bromide attack.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor by TLC (Hexanes/EtOAc) until the starting material is consumed.

• Quenching: Carefully quench the reaction by adding saturated aqueous NaHCO₃.

  • Mechanistic Insight: This step neutralizes the in-situ generated HBr and hydrolyzes the intermediate silyl ether to yield the free phenol.

• Workup: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: TFA / DCM / Water Method (Mild Brønsted Alternative)

Use this protocol only if your molecule contains other protecting groups that are incompatible with Lewis acids.

• Preparation: Dissolve the substrate in a mixture of DCM and Water (10:1 v/v).

  • Mechanistic Insight: The biphasic nature and the presence of water act as the nucleophile for the acetal breakdown, physically preventing the formation of a stable alkyl acetal[1].

• Acid Addition: Add Trifluoroacetic acid (TFA) to achieve a final concentration of 20% v/v.

• Reaction: Stir vigorously at room temperature for 12–24 hours. Due to the electron-withdrawing groups, this reaction will be slow.

• Workup: Dilute with additional DCM, carefully neutralize the TFA with saturated aqueous NaHCO₃ (monitor for CO₂ evolution), extract, dry over Na₂SO₄, and concentrate.

References

• Methoxymethyl ether - Wikipedia Source: Wikipedia URL:[Link]

• MOM Protecting Group: MOM Protection & Deprotection Mechanism Source: Total Synthesis URL:[Link]

• Remarkable effect of 2,2′-bipyridyl: Mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf) Source: ResearchGate / Tetrahedron Letters URL:[Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

optimal purification and column chromatography conditions for 2-Chloro-4-(methoxymethoxy)benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) during chromatographic purification.

This compound presents a dual challenge: it contains an acid-labile methoxymethyl (MOM) ether and an oxidation-sensitive aldehyde. The following protocols and troubleshooting steps are engineered to prevent on-column degradation, ensuring high-yield recovery of your target intermediate.

Part 1: Diagnostic Data & Optimal Parameters

To establish a baseline for your purification, all quantitative parameters have been optimized to balance resolution ( ΔRf​ ) with the structural integrity of the MOM ether.

Parameter	Optimal Condition	Mechanistic Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Provides high surface area for resolution. Must be pre-treated due to the inherent acidity of surface silanols[1].
Eluent System	Hexanes / EtOAc (95:5 → 80:20)	Delivers the optimal polarity gradient to separate the non-polar MOM ether from the highly polar, hydrogen-bonding free phenol[2].
Buffer Additive	1% Triethylamine ( Et3​N )	Sacrificial base that neutralizes acidic silanol groups ( Si−OH ), preventing acid-catalyzed acetal cleavage[1].
Target Rf​ (Product)	~0.45 (in 80:20 Hex/EtOAc)	Ensures the compound elutes at a column volume ( Cv​ ) that minimizes band broadening and limits residence time on the silica.
Evaporation Temp.	< 35°C	Prevents thermal degradation and minimizes autoxidation of the formyl group into a carboxylic acid.

Part 2: Validated Purification Methodology

This step-by-step Standard Operating Procedure (SOP) incorporates self-validating checks to ensure the integrity of the chromatography process.

Step 1: Stationary Phase Neutralization and Packing Measure silica gel (approximately 30–50 times the mass of your crude mixture). Prepare your initial mobile phase: 95:5 Hexanes:Ethyl Acetate containing exactly 1% (v/v) Triethylamine ( Et3​N ). Slurry pack the column to ensure uniform bed density. Causality: Silica gel has a pKa of ~4.5–5.0. Without Et3​N , the acidic environment will protonate the acetal oxygen of the MOM group, leading to hydrolysis[3].

Step 2: Sample Loading Dissolve the crude 2-Chloro-4-(methoxymethoxy)benzaldehyde in a minimal volume of Dichloromethane (DCM). Apply the solution evenly directly to the top of the silica bed using a long glass pipette. Self-Validation Check: Visually inspect the solvent line. It must be perfectly horizontal before you push it into the silica using positive pressure. An uneven band will cause streaking, which you will later validate (and regret) by the premature appearance of mixed fractions in your collection tubes.

Step 3: Gradient Elution Elute the column using a gradient from 95:5 to 80:20 Hexanes:Ethyl Acetate, maintaining the 1% Et3​N additive throughout the process. Maintain a steady flow rate (e.g., 2 inches/min) to minimize the residence time of the compound on the column.

Step 4: Fraction Monitoring Collect fractions and analyze them via Thin Layer Chromatography (TLC). Develop the plates in 80:20 Hexanes:EtOAc. Visualize under UV light (254 nm) and stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). Causality: 2,4-DNPH specifically reacts with aldehydes to form a bright yellow/orange hydrazone precipitate, allowing you to easily distinguish your target product from unreacted MOMCl or non-carbonyl impurities.

Step 5: Concentration Pool the pure fractions and concentrate under reduced pressure using a rotary evaporator. Keep the water bath strictly below 35°C.

Part 3: Process Workflow

Workflow for the chromatographic purification of acid-labile MOM-protected benzaldehydes.

Part 4: Troubleshooting Guides & FAQs

Q: My isolated yield is low, and I am recovering a significant amount of the starting material (2-chloro-4-hydroxybenzaldehyde) in the later, highly polar fractions. What went wrong? A: This is a classic symptom of in-situ deprotection on the column. The MOM ether is an acetal, making it highly susceptible to acid-catalyzed cleavage[2]. When the compound slowly percolates through untreated silica, the acetal oxygen is protonated by surface silanols, cleaving the MOM group back to the free phenol[1]. Solution & Self-Validation: You must pre-neutralize your silica gel with 1% Et3​N . To validate if your silica is the culprit, run a 2D TLC . Spot your pure product, run it in one dimension, dry the plate, rotate it 90 degrees, and run it again. If a second spot appears off the diagonal at a lower Rf​ , your silica plate (and thus your column) is actively degrading your compound.

Q: I am seeing a closely eluting impurity just above my product spot. How do I resolve this? A: A closely eluting, less polar spot is often a formyl acetal byproduct. Because 2-Chloro-4-(methoxymethoxy)benzaldehyde contains a reactive aldehyde, it can inadvertently form a dimethyl acetal if methanol was used during the reaction quench under slightly acidic conditions. Solution: Flatten your solvent gradient. Instead of jumping to 80:20 Hexanes:EtOAc, hold the gradient at 90:10 for a longer duration. Alternatively, switch your mobile phase to a Toluene/Ethyl Acetate system. Toluene leverages π−π stacking interactions with the aromatic ring of your compound, fundamentally altering the selectivity ( α ) of the separation compared to aliphatic hexanes.

Q: The purified product slowly turns yellowish and shows a baseline spot on TLC after a few days of storage. Why is this happening? A: Benzaldehydes are prone to autoxidation in the presence of atmospheric oxygen. A radical chain mechanism converts the aldehyde into the corresponding carboxylic acid (2-chloro-4-(methoxymethoxy)benzoic acid). The newly formed carboxylic acid is highly polar and will stick to the baseline of a standard normal-phase TLC plate. Solution: Store the purified 2-Chloro-4-(methoxymethoxy)benzaldehyde under an inert atmosphere (Argon or Nitrogen) at -20°C. If oxidation has already occurred, do not run another column. Instead, dissolve the mixture in diethyl ether and wash it with a mild aqueous base (e.g., saturated NaHCO3​ ). The carboxylic acid will deprotonate and partition into the aqueous layer, leaving your pure aldehyde in the organic layer.

References

• Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl Source: ACS Omega URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side reactions during the formylation of MOM-protected chlorophenols

Welcome to the Technical Support Center for Advanced Organic Synthesis . This guide is engineered for researchers and drug development professionals facing chemoselectivity and degradation challenges during the formylation of Methoxymethyl (MOM)-protected chlorophenols.

Below, you will find a synthesized breakdown of mechanistic failure modes, diagnostic troubleshooting, and a self-validating experimental protocol designed to maximize your yield and preserve sensitive functional groups.

Mechanistic Overview & Failure Modes

The formylation of MOM-protected chlorophenols typically relies on Directed ortho-Metalation (DoM) . The MOM ether acts as a powerful Directed Metalation Group (DMG), utilizing the Complex-Induced Proximity Effect (CIPE) to guide the lithium base to the ortho proton [1]. However, the presence of the chlorine atom and the acid-labile nature of the MOM acetal introduce competing kinetic and thermodynamic degradation pathways.

Fig 1: Mechanistic pathways and competing side reactions in the DoM formylation workflow.

Diagnostic Q&A: Troubleshooting Side Reactions

Q1: Why is my reaction yielding benzyne-derived dimers or complex oligomers instead of the formylated product? Causality: When lithiation occurs ortho to the chlorine atom, the resulting ortho-chloroaryllithium intermediate is thermodynamically unstable. If the internal temperature of the reaction matrix exceeds -60 °C, the intermediate undergoes an α-elimination of lithium chloride (LiCl), generating a highly reactive benzyne intermediate [2]. This benzyne rapidly dimerizes or reacts with other nucleophiles in the pot. Solution: Maintain strict cryogenic control. Ensure the internal reaction temperature never exceeds -78 °C during the base addition, aging, and the subsequent electrophilic quench with N,N-Dimethylformamide (DMF).

Q2: I am observing significant cleavage of the MOM ether group in my isolated product. How can I preserve it? Causality: The MOM group is an excellent DMG because its oxygen atoms coordinate strongly with the lithium cation. However, MOM ethers are highly sensitive to Brønsted acids. Standard formylation workups often use 1M HCl to hydrolyze the tetrahedral hemiaminal intermediate formed by DMF addition. This acidic environment simultaneously cleaves the MOM acetal. Solution: Replace the strong acid quench with a mild, buffered proton source. Quenching the reaction cold (-78 °C) with saturated aqueous ammonium chloride (NH₄Cl) provides sufficient protons to collapse the hemiaminal into the aldehyde without dropping the pH to a level that compromises the MOM group.

Q3: LC-MS shows a mixture of my desired product and a de-chlorinated formylated product. What is causing this? Causality: You are observing Halogen-Metal Exchange (HME). While alkyllithiums (like n-BuLi or sec-BuLi) are intended to act as bases for deprotonation, they can also act as nucleophiles, attacking the chlorine atom to form an alkyl chloride and a new aryllithium species. Solution: Switch to a non-nucleophilic, sterically hindered base. Lithium diisopropylamide (LDA) can be used if the ring is sufficiently acidic. Alternatively, utilizing the Knochel-Hauser base (TMPMgCl·LiCl) allows for highly regioselective deprotonation without competing HME, even at slightly elevated temperatures (-40 °C) [3].

Q4: The conversion is low, and I recover a lot of unreacted starting material. Is the DMF failing to react? Causality: The failure is likely in the lithiation step, not the quench. Alkyllithium reagents form hexameric or tetrameric aggregates in non-polar solvents, significantly reducing their kinetic basicity. If the MOM-chlorophenol is sterically hindered, these aggregates fail to deprotonate the ring efficiently. Solution: Introduce N,N,N',N'-Tetramethylethylenediamine (TMEDA) at a 1.1:1 molar ratio relative to the lithium base. TMEDA acts as a bidentate ligand, breaking down the alkyllithium aggregates into highly reactive monomers and dramatically accelerating the rate of ortho-lithiation.

Quantitative Parameters for Base Selection

Selecting the correct base system is a balancing act between basicity (conversion rate) and nucleophilicity (risk of side reactions). Use the table below to optimize your specific substrate.

Base System	Operating Temp (°C)	TMEDA Required?	Risk of Halogen-Metal Exchange	Risk of Benzyne Formation
n-BuLi	-78	Yes (1.1 eq)	Moderate	High (if T > -60 °C)
sec-BuLi	-78 to -90	Yes (1.1 eq)	High	High (if T > -60 °C)
LDA	-78 to -40	No	Low	Moderate (if T > -20 °C)
TMPMgCl·LiCl	-40 to 0	No	Very Low	Low

Troubleshooting Logic Workflow

Use this decision tree to rapidly diagnose and resolve low yields based on your analytical observations.

Fig 2: Diagnostic decision tree for resolving low yields during MOM-chlorophenol formylation.

Self-Validating Experimental Protocol

This methodology is engineered as a self-validating system. The inclusion of TMEDA ensures complete lithiation, while the specific thermal parameters and buffered quench prevent the degradation of the MOM group and the formation of benzyne.

Step 1: System Preparation & De-aggregation

• Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Charge the flask with the MOM-protected chlorophenol (1.0 eq) and anhydrous THF to create a 0.2 M solution.

• Add anhydrous TMEDA (1.1 eq).

• Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

Step 2: Directed ortho-Lithiation

• Using a syringe pump, add sec-BuLi (1.1 eq, typically 1.4 M in cyclohexane) dropwise over 20 minutes. Critical: The internal temperature must not exceed -70 °C during addition to prevent benzyne formation.

• Stir the reaction mixture at -78 °C for 1 hour.

• Validation Checkpoint: Quench a 0.1 mL aliquot in D₂O. Analyze via ¹H NMR to confirm >95% deuterium incorporation at the ortho position, validating complete lithiation prior to electrophile addition.

Step 3: Electrophilic Quench (Formylation)

• Add anhydrous DMF (3.0 eq) dropwise at -78 °C.

• Stir for 30 minutes at -78 °C, then remove the cooling bath and allow the reaction to slowly warm to -20 °C over 1 hour. This ensures complete collapse of the tetrahedral intermediate.

Step 4: Buffered Workup

• Re-cool the flask to -40 °C and carefully quench the reaction by adding saturated aqueous NH₄Cl (equal volume to THF). Do not use HCl, as this will cleave the MOM ether.

• Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc) to isolate the pure formylated MOM-chlorophenol.

References

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews. URL:[Link]

• Wikipedia Contributors. (n.d.). Directed ortho metalation. Wikipedia, The Free Encyclopedia. URL:[Link]

• Chem-Station Int. Ed. (2015). Directed Ortho Metalation. Chem-Station. URL:[Link]

Reference Data & Comparative Studies

A Comparative Guide to MOM and THP Protecting Groups for 2-Chloro-4-hydroxybenzaldehyde in Multi-Step Synthesis

For researchers, scientists, and professionals in drug development, the strategic selection of protecting groups is a critical decision that can significantly impact the efficiency and success of a multi-step synthesis. This guide provides an in-depth technical comparison of two commonly employed acetal protecting groups, Methoxymethyl (MOM) ether and Tetrahydropyranyl (THP) ether, for the phenolic hydroxyl group of 2-chloro-4-hydroxybenzaldehyde. This substrate, with its electron-withdrawing chloro and aldehyde functionalities, presents a valuable case study for examining the nuances of protecting group stability and reactivity.

Executive Summary: MOM vs. THP at a Glance

Feature	Methoxymethyl (MOM) Ether	Tetrahydropyranyl (THP) Ether
Structure	-CH₂OCH₃	-C₅H₉O
Protection Reagents	Methoxymethyl chloride (MOM-Cl) or Dimethoxymethane	3,4-Dihydro-2H-pyran (DHP)
Protection Conditions	Basic (e.g., NaH, DIPEA)	Acidic (e.g., p-TsOH, PPTS)
Deprotection Conditions	Acidic (Brønsted or Lewis acids)	Acidic (typically milder than MOM deprotection)
Key Advantages	- Higher stability to acidic conditions compared to THP.[1] - No new stereocenter introduced.	- Generally milder deprotection conditions.[2] - Low cost of dihydropyran.[3]
Key Disadvantages	- MOM-Cl is a known carcinogen.[4] - Deprotection can require harsh acidic conditions.[5]	- Introduces a new stereocenter, potentially complicating NMR analysis and purification.[3][6] - Lower stability to acid compared to MOM.[7]
Stability Profile	Stable to strong bases, organometallics (Grignard, organolithiums), and hydrides (LiAlH₄, NaBH₄).[8][9]	Stable to strong bases, organometallics, and hydrides.[3][8]

The Chemistry of Choice: A Deeper Dive

The decision between MOM and THP protection for 2-chloro-4-hydroxybenzaldehyde hinges on the planned synthetic route. The presence of the aldehyde and chloro groups influences the electron density of the aromatic ring and, consequently, the acidity of the phenolic proton and the stability of the resulting ether linkage.

Methoxymethyl (MOM) Protection: The Robust Guardian

The MOM group is an acetal that offers robust protection for phenols, generally exhibiting greater stability towards acidic conditions than the THP group.[1] This can be a significant advantage in multi-step syntheses where acidic reagents might be employed for other transformations.

Protection Mechanism: The protection of a phenol with MOM-Cl typically proceeds via a Williamson ether synthesis-type reaction under basic conditions.[4] The phenoxide, generated by a base such as sodium hydride (NaH) or N,N-diisopropylethylamine (DIPEA), acts as a nucleophile, displacing the chloride from MOM-Cl.

Deprotection Mechanism: The cleavage of a MOM ether is achieved under acidic conditions.[4] Protonation of the ether oxygen facilitates the departure of methanol, forming a resonance-stabilized oxonium ion, which is then hydrolyzed to the free phenol and formaldehyde.

A significant drawback of using MOM-Cl is its classification as a carcinogen, necessitating stringent handling precautions.[4]

Tetrahydropyranyl (THP) Protection: The Mild Alternative

The THP group, another acetal, is a widely used protecting group for alcohols and phenols due to its ease of introduction and removal under generally mild acidic conditions.[3]

Protection Mechanism: The formation of a THP ether involves the acid-catalyzed addition of the phenolic hydroxyl group to 3,4-dihydro-2H-pyran (DHP).[6] The acid catalyst protonates the double bond of DHP, generating a stabilized carbocation that is then attacked by the phenol.

Deprotection Mechanism: Similar to MOM ethers, THP ethers are cleaved by acidic hydrolysis.[6] The acetal linkage is protonated, leading to the formation of the phenol and 5-hydroxypentanal.

A notable disadvantage of the THP group is the creation of a new chiral center upon its introduction, which can lead to a mixture of diastereomers if the substrate is already chiral. For an achiral molecule like 2-chloro-4-hydroxybenzaldehyde, this results in a racemic mixture, which can complicate NMR spectral analysis and chromatographic purification.[3][6]

Experimental Data and Protocols

Workflow for Protecting Group Selection and Application

Caption: Decision workflow for selecting MOM or THP protecting groups.

Experimental Protocol: MOM Protection of 2-Chloro-4-hydroxybenzaldehyde

Materials:

• 2-Chloro-4-hydroxybenzaldehyde

• Methoxymethyl chloride (MOM-Cl)

• N,N-Diisopropylethylamine (DIPEA) or Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 2-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DCM at 0 °C, add DIPEA (2.0 eq).

• Slowly add MOM-Cl (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Yield: >90%

Experimental Protocol: THP Protection of 2-Chloro-4-hydroxybenzaldehyde

Materials:

• 2-Chloro-4-hydroxybenzaldehyde

• 3,4-Dihydro-2H-pyran (DHP)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) or Pyridinium p-toluenesulfonate (PPTS)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DCM, add DHP (1.2 eq).

• Add a catalytic amount of p-TsOH·H₂O or PPTS (0.05 eq).

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, quench with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Yield: >95%

Experimental Protocol: Deprotection of 2-Chloro-4-(methoxymethoxy)benzaldehyde

Materials:

• 2-Chloro-4-(methoxymethoxy)benzaldehyde

• Concentrated Hydrochloric Acid (HCl)

• Methanol (MeOH) or Tetrahydrofuran (THF)

• Water

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-chloro-4-(methoxymethoxy)benzaldehyde (1.0 eq) in a mixture of THF and water (e.g., 3:1).

• Add a catalytic amount of concentrated HCl.

• Stir at room temperature for 4-8 hours, monitoring by TLC.

• Upon completion, neutralize the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with EtOAc.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Expected Yield: >90%

Experimental Protocol: Deprotection of 2-Chloro-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde

Materials:

• 2-Chloro-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde

• Acetic acid (AcOH)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-chloro-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde (1.0 eq) in a mixture of acetic acid, THF, and water (e.g., 4:2:1).

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, carefully neutralize with saturated aqueous NaHCO₃ solution.

• Extract the mixture with EtOAc.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Expected Yield: >95%

Orthogonality and Stability in a Broader Synthetic Context

The true test of a protecting group's utility lies in its compatibility with a range of reaction conditions that may be required for subsequent transformations of the protected substrate. Both MOM and THP ethers are generally stable to:

• Strongly basic conditions: Necessary for reactions such as saponification or deprotonation at other sites.[3][8]

• Organometallic reagents: Including Grignard reagents and organolithiums, allowing for transformations of the aldehyde functionality.[8]

• Hydride reducing agents: Such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄), enabling the reduction of the aldehyde to an alcohol.[8]

• Oxidizing agents: Such as pyridinium chlorochromate (PCC) and manganese dioxide (MnO₂), which are often used for the oxidation of alcohols.

The primary difference in stability lies in their lability towards acids. The greater acid stability of the MOM group can be leveraged for selective deprotection if a THP group is also present in the molecule. This forms the basis of an orthogonal protection strategy.

Illustrative Deprotection Selectivity

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. total-synthesis.com [total-synthesis.com]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. MOM Ethers [organic-chemistry.org]

HPLC Method Validation for Purity Determination of 2-Chloro-4-(methoxymethoxy)benzaldehyde: A Comparative Column Chemistry Guide

Ensuring the chemical purity of synthetic intermediates is a foundational requirement in pharmaceutical development. 2-Chloro-4-(methoxymethoxy)benzaldehyde is a highly functionalized aromatic building block. Its structural features—a reactive aldehyde, a halogen substituent, and an acid-labile methoxymethoxy (MOM) protecting group—present unique analytical challenges.

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) column chemistries for the purity determination of this compound. By contrasting standard C18 phases with Biphenyl chemistries and detailing a fully ICH Q2(R2)-compliant validation protocol[1], this document equips analytical scientists with the mechanistic understanding required to develop robust, self-validating assays.

The Analytical Challenge: Causality in Method Design

When assessing the purity of 2-Chloro-4-(methoxymethoxy)benzaldehyde, the primary synthetic impurity is typically its deprotected precursor: 2-chloro-4-hydroxybenzaldehyde . While HPLC is universally preferred over traditional melting point analysis for precise quantification[2], standard reversed-phase methods often fail here for two mechanistic reasons:

• Artifactual Degradation: The MOM ether is an acetal-like protecting group. Standard HPLC mobile phases utilizing 0.1% Trifluoroacetic Acid (TFA) or Formic Acid will induce on-column hydrolysis of the MOM group. This generates the phenolic impurity during the run, falsely lowering the reported purity.

• Co-elution on Alkyl Phases: The hydrophobic difference between the MOM-protected target and the phenolic impurity is often insufficient for baseline resolution on standard C18 stationary phases, leading to peak overlap.

To solve this, the method must utilize a neutral pH mobile phase and a stationary phase capable of orthogonal interactions (such as π−π stacking).

Chromatographic interaction mechanisms comparing C18 and Biphenyl stationary phases.

Comparative Performance: C18 vs. Biphenyl Columns

To objectively determine the optimal method, we compared a standard Core-Shell C18 column against a Core-Shell Biphenyl column under identical neutral-pH gradient conditions. The Biphenyl phase leverages the polarizability of the chlorine atom and the electron-rich aromatic ring to drive separation.

Table 1: System Suitability and Resolution Comparison

Conditions: 10 mM Ammonium Acetate (pH 6.8) / Acetonitrile gradient. Target concentration: 1.0 mg/mL.

Parameter	Core-Shell C18 (100 x 4.6 mm)	Core-Shell Biphenyl (100 x 4.6 mm)	ICH Q2(R2) Target
Retention Time (Target)	6.8 min	8.2 min	N/A
Resolution ( Rs​ ) from Phenol	1.2 (Co-elution)	2.8 (Baseline)	>1.5
Peak Tailing Factor ( Tf​ )	1.45	1.10	≤1.5
Theoretical Plates ( N )	8,500	14,200	>10,000
Peak Purity Angle (PDA)	Fails (Impurity overlap)	Passes (Spectrally pure)	Angle < Threshold

Conclusion: The Biphenyl column vastly outperforms the C18 column. The π−π interactions selectively retain the electron-dense MOM-protected benzaldehyde longer than the deprotected phenol, achieving an Rs​ of 2.8.

Step-by-Step Experimental Protocol

The following methodology establishes a self-validating system. By incorporating Photodiode Array (PDA) peak purity analysis, the method continuously verifies its own specificity against unknown degradants[3].

Step 1: Reagent and Standard Preparation

• Diluent: Prepare a 50:50 (v/v) mixture of LC-MS grade Acetonitrile and ultra-pure water. Adjust to pH 7.0 using dilute ammonium hydroxide. Causality: A strictly neutral diluent prevents sample degradation in the autosampler vial.

• Standard Stock Solution: Accurately weigh 50.0 mg of 2-Chloro-4-(methoxymethoxy)benzaldehyde reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with the diluent (1.0 mg/mL).

• Impurity Spiking Solution: Prepare a 10 µg/mL solution of 2-chloro-4-hydroxybenzaldehyde to serve as a resolution marker.

Step 2: Chromatographic Conditions

• Column: Core-Shell Biphenyl, 100 x 4.6 mm, 2.6 µm.

• Mobile Phase A: 10 mM Ammonium Acetate in water, adjusted to pH 6.8.

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm (with PDA scanning from 200-400 nm for peak purity).

• Injection Volume: 5 µL.

• Gradient Program:

  • 0 - 2 min: 30% B

  • 2 - 12 min: Linear ramp to 90% B

  • 12 - 15 min: Hold at 90% B

  • 15 - 15.1 min: Return to 30% B

  • 15.1 - 20 min: Re-equilibration

Step 3: Executing the ICH Q2(R2) Validation Workflow

The validation must demonstrate that the analytical procedure is fit for its intended purpose[4].

ICH Q2(R2) Method Development and Validation Lifecycle Workflow.

Validation Data Summary

Following the execution of the protocol, the Biphenyl method was subjected to full ICH Q2(R2) validation[1]. The quantitative data is summarized below, proving the method's trustworthiness and regulatory compliance.

Table 2: ICH Q2(R2) Validation Results (Biphenyl Method)

Validation Parameter	Methodology / Range	Results Obtained	Acceptance Criteria
Specificity	Forced degradation (Acid, Base, Heat, Peroxide)	No interference at target Rt​ . PDA Peak Purity Angle < Threshold.	Peak purity confirmed; Rs​>1.5 for all degradants.
Linearity	5 concentrations (25% to 150% of target)	y=45213x+124 R2=0.9998	R2≥0.999
Precision (Repeatability)	6 replicate injections at 100% test concentration	Peak Area %RSD = 0.42% Rt​ %RSD = 0.11%	%RSD ≤1.0%
Accuracy (Recovery)	Spiked samples at 50%, 100%, and 150% levels	Mean Recovery = 99.8% Range: 99.2% - 100.5%	98.0% - 102.0% recovery
LOD / LOQ	Signal-to-Noise (S/N) approach	LOD = 0.05 µg/mL (S/N 3:1) LOQ = 0.15 µg/mL (S/N 10:1)	LOQ precision %RSD ≤5.0%

Summary of Scientific Insights

Developing a purity assay for 2-Chloro-4-(methoxymethoxy)benzaldehyde requires looking beyond generic HPLC templates. By understanding the chemical causality—specifically the acid-lability of the MOM group and the distinct electron density provided by the chloro-aromatic system—we can engineer a highly specific assay.

The transition from a standard C18 to a Biphenyl stationary phase , combined with a neutral ammonium acetate buffer , transforms a failing, artifact-prone method into a highly robust, ICH Q2(R2)-compliant protocol. This ensures that the purity values reported during drug development are a true reflection of the synthetic process, unmarred by analytical artifacts.

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA)[Link]

• HPLC Method Development and Validation: An Overview SciSpace / Academic Literature[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. ema.europa.eu [ema.europa.eu]

Comparative Electrophilic Reactivity Guide: 2-Chloro-4-(methoxymethoxy)benzaldehyde vs. 2-Chloro-4-methoxybenzaldehyde

Executive Summary

In the design of complex active pharmaceutical ingredients (APIs), the selection of appropriately protected building blocks dictates both the efficiency of the synthetic route and the yield of key coupling steps. 2-Chloro-4-(methoxymethoxy)benzaldehyde (MOM-protected) and 2-chloro-4-methoxybenzaldehyde (methyl-protected) are highly versatile, ortho-halogenated aromatic aldehydes. While structurally similar, the subtle electronic differences between the para-methoxymethoxy (-OMOM) and para-methoxy (-OMe) groups fundamentally alter the electrophilicity of the aldehyde carbonyl carbon.

This guide provides an in-depth mechanistic comparison, demonstrating that the MOM-protected derivative exhibits higher electrophilic reactivity due to attenuated resonance donation. Furthermore, we outline self-validating protocols for kinetic profiling to assist researchers in optimizing nucleophilic addition workflows.

Mechanistic Analysis of Electrophilicity

The reactivity of substituted benzaldehydes toward nucleophilic attack (e.g., Grignard additions, reductive aminations) is governed by the electrophilicity of the carbonyl carbon[1]. This electrophilicity is inversely proportional to the electron-donating capacity of the substituents on the aromatic ring. Both molecules possess an ortho-chloro group, which exerts a net inductive electron-withdrawing effect (-I) and introduces steric hindrance, increasing the baseline electrophilicity of the carbonyl center. However, the critical differentiation lies at the para position.

• The Methoxy (-OMe) Group: The oxygen atom of the methoxy group possesses lone pairs that strongly delocalize into the aromatic π -system via resonance (+R effect). This powerful electron donation significantly increases electron density at the para-positioned carbonyl carbon, rendering it less electrophilic. The Hammett constant ( σp​ ) for the methoxy group is strongly negative ( σp​=−0.27 ), quantifying its potent electron-donating nature[2].

• The Methoxymethoxy (-OMOM) Group: The OMOM group (-O-CH 2​ -O-CH 3​ ) is also an electron-donating group, but its +R effect is measurably weaker than that of the methoxy group. The presence of the second, highly electronegative oxygen atom separated by a methylene bridge exerts a strong inductive pull (-I effect) on the primary phenolic oxygen[3]. This internal electron withdrawal reduces the availability of the primary oxygen's lone pairs to participate in resonance with the aromatic ring[4]. Consequently, less electron density is pushed into the carbonyl carbon, making the OMOM-substituted benzaldehyde more electrophilic than its methoxy counterpart.

Figure 1: Mechanistic logic of electronic effects governing carbonyl electrophilicity.

Quantitative Data & Comparative Reactivity

The linear free-energy relationship described by the Hammett equation allows us to correlate these structural changes with reaction rates[5]. The table below summarizes the comparative properties of the two building blocks, highlighting how the choice of protecting group dictates downstream performance.

Property	2-Chloro-4-(methoxymethoxy)benzaldehyde	2-Chloro-4-methoxybenzaldehyde
Para-Substituent	-OMOM (Acetal)	-OMe (Ether)
Hammett Constant ( σp​ )	Less negative (Weaker EDG)	-0.27 (Strong EDG)[2]
Carbonyl Electrophilicity	High	Moderate
Relative Reaction Rate ( krel​ )	Faster (Nucleophilic addition)	Slower (Nucleophilic addition)
Steric Hindrance at Carbonyl	High (Due to ortho-Cl)	High (Due to ortho-Cl)
Deprotection Conditions	Mild Acid (e.g., TFA, HCl/MeOH)	Harsh Lewis Acid (e.g., BBr 3​ )
Synthetic Utility	Late-stage functionalization	Robust, early-stage stability

Experimental Workflows for Reactivity Profiling

To empirically validate the theoretical electrophilicity differences in your specific synthetic matrix, a competitive kinetic profiling experiment is recommended. This self-validating protocol utilizes an equimolar mixture of both aldehydes competing for a substoichiometric amount of a nucleophile, eliminating run-to-run concentration or temperature variances.

Protocol 1: Competitive Reductive Amination (Kinetic Profiling)

Objective: Determine the relative reaction rate ( krel​ ) of nucleophilic addition to the carbonyl carbon.

• Preparation: In an oven-dried flask under an inert atmosphere (N 2​ ), dissolve 1.0 mmol of 2-chloro-4-(methoxymethoxy)benzaldehyde and 1.0 mmol of 2-chloro-4-methoxybenzaldehyde in 10 mL of anhydrous 1,2-dichloroethane (DCE).

• Internal Standard: Add 0.5 mmol of 1,3,5-trimethoxybenzene as an inert internal standard for quantitative NMR/HPLC tracking.

• Nucleophile Addition: Add 0.5 mmol of a primary amine (e.g., benzylamine). The substoichiometric amount ensures direct competition between the two electrophiles.

• Reduction: Add 0.7 mmol of sodium triacetoxyborohydride (NaBH(OAc) 3​ ) and stir at 25 °C.

• Sampling & Quench: Withdraw 100 μ L aliquots at 5, 15, 30, and 60 minutes. Quench immediately into saturated aqueous NaHCO 3​ and extract with ethyl acetate.

• Analysis: Analyze the organic layer via quantitative HPLC or 1 H-NMR. The ratio of the resulting secondary amines will directly reflect the relative electrophilicity of the starting aldehydes. The MOM-derivative will exhibit a steeper conversion curve.

Figure 2: Competitive kinetic profiling workflow for determining relative electrophilicity.

Protocol 2: Orthogonal Deprotection Strategies

Beyond electrophilicity, the choice between these two building blocks in drug development often hinges on deprotection orthogonality.

• MOM Deprotection (Mild): Dissolve the MOM-protected intermediate in methanol. Add 3M aqueous HCl (or 10% TFA in DCM) and stir at room temperature for 2-4 hours. Neutralize with NaHCO 3​ . This mild cleavage preserves sensitive functional groups elsewhere in the API.

• Methoxy Deprotection (Harsh): Dissolve the methoxy-protected intermediate in anhydrous DCM and cool to -78 °C. Slowly add 3.0 equivalents of Boron tribromide (BBr 3​ ). Allow to warm to room temperature overnight. This harsh Lewis acidic condition is required to cleave the robust methyl ether but may degrade complex, sensitive scaffolds.

References

• Chemistry LibreTexts. "26.6: Correlations of Structure with Reactivity of Aromatic Compounds." 5

• Benchchem. "A Comparative Analysis of the Electronic Effects of Ethoxy and Methoxy Groups in Research and Development." 2

• Chemistry Stack Exchange. "Why is methoxy group an electron donating group?" 3

• Benchchem. "5-Bromo-3-chloro-2-fluorobenzaldehyde - Structural and Reactivity Insights." 1

• PMC - National Institutes of Health. "The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics." 4

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• 4. The Use of Hammett Constants to Understand the Non-Covalent Binding of Aromatics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

spectroscopic validation and characterization of 2-Chloro-4-(methoxymethoxy)benzaldehyde synthesis products

Introduction: The Role of Strategic Phenol Protection in API Synthesis

In the development of complex Active Pharmaceutical Ingredients (APIs), bifunctional building blocks like 2-chloro-4-hydroxybenzaldehyde present unique synthetic challenges. The molecule possesses two highly reactive electrophilic sites (the formyl group and the aryl chloride) and one acidic/nucleophilic site (the free phenol). To successfully execute downstream palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura) or olefination reactions without catalyst poisoning or competitive O-arylation, the phenolic hydroxyl must be masked.

This guide objectively evaluates the synthesis, spectroscopic validation, and comparative performance of 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) [1] against alternative protection strategies, providing a self-validating framework for drug development professionals.

Causality in Protecting Group Selection: MOM vs. Alternatives

Choosing the correct protecting group is not merely a matter of masking a functional group; it is a strategic decision that impacts downstream yield, purification complexity, and analytical clarity. While2[2] are common alternatives to methoxymethyl (MOM) ethers, they present specific mechanistic and spectroscopic drawbacks for this substrate.

• The THP Disadvantage: THP protection introduces a new stereocenter. If the target API contains other chiral centers, this creates complex diastereomeric mixtures. Spectroscopically, THP ethers produce broad, overlapping multiplets in the 1 H NMR aliphatic region, obscuring critical diagnostic peaks and complicating reaction monitoring[2].

• The Unprotected Risk: Leaving the phenol unprotected during cross-coupling reactions often leads to the deprotonation of the phenol under basic conditions, which can coordinate with and poison palladium catalysts, drastically reducing yields.

• The MOM Advantage: The MOM group is highly stable to the strongly basic conditions (e.g., K 2​ CO 3​ ) required for subsequent Suzuki couplings[3]. More importantly, it acts as an unambiguous spectroscopic tag, yielding two sharp, distinct singlets in 1 H NMR that do not interfere with the aromatic or aldehyde signals[4].

Decision tree comparing MOM, THP, and unprotected phenols for downstream API synthesis.

Table 1: Comparative Performance of Phenol Protection Strategies

Protecting Group	Stability to Basic Cross-Coupling	Spectroscopic Clarity ( 1 H NMR)	Deprotection Conditions	Overall Suitability
MOM Ether	Excellent (Stable to K 2​ CO 3​ /NaOH)	High (Sharp singlets at δ 5.2 & 3.4)	Mild Acid (e.g., HCl in MeOH)	Optimal
THP Acetal	Good	Low (Broad overlapping multiplets)	Mild Acid	Sub-optimal
Unprotected	Poor (Catalyst poisoning)	High	N/A	Poor

Spectroscopic Validation Framework

A robust synthetic protocol must be self-validating. The successful conversion of 2-chloro-4-hydroxybenzaldehyde to 2-chloro-4-(methoxymethoxy)benzaldehyde is confirmed through orthogonal spectroscopic techniques[4].

• Nuclear Magnetic Resonance (NMR): The defining feature of successful protection is the complete disappearance of the broad phenolic -OH peak (typically > 10 ppm) and the emergence of the MOM protons. The methylene protons (-OCH 2​ O-) appear as a sharp singlet near δ 5.14–5.25, and the methoxy protons (-OCH 3​ ) appear as a singlet near δ 3.46–3.48[3]. The aldehyde proton remains a distinct singlet downfield at ~ δ 10.35.

• Fourier-Transform Infrared Spectroscopy (FT-IR): The broad O-H stretching band at 3200–3400 cm −1 must be completely absent in the product. The strong C=O stretching frequency of the benzaldehyde remains prominent at ~1685 cm −1 , alongside new strong C-O-C ether stretching bands around 1150 and 1040 cm −1 [3].

Table 2: Key Spectroscopic Markers for Validation

Analytical Method	Unprotected Precursor	MOM-Protected Product	Diagnostic Significance
1 H NMR (CDCl 3​ )	Broad singlet > δ 10.0 (OH)	Absent	Confirms complete consumption of phenol.
1 H NMR (CDCl 3​ )	Absent	Singlets at ~ δ 5.2 (-CH 2​ -) & ~ δ 3.5 (-CH 3​ )	Confirms successful MOM integration.
FT-IR	Broad band at 3200–3400 cm −1	Absent	Confirms loss of hydroxyl group.
FT-IR	~1685 cm −1 (C=O stretch)	~1685 cm −1 (C=O stretch)	Confirms aldehyde remains intact.

Self-Validating Experimental Protocol

The following methodology details the synthesis of 2-chloro-4-(methoxymethoxy)benzaldehyde.

Causality behind experimental choices: 5[5]. While NaH is a stronger base, DIPEA is sufficiently basic to drive the formation of the phenoxide intermediate while being mild enough to prevent unwanted aldol condensation side-reactions at the aldehyde moiety[4]. Dichloromethane (CH 2​ Cl 2​ ) is selected as a non-coordinating solvent to stabilize the electrophilic chloromethyl methyl ether (MOM-Cl).

Step-by-Step Methodology:

• System Preparation: Flame-dry a 250 mL round-bottom flask and purge with N 2​ to ensure anhydrous conditions. Add 2-chloro-4-hydroxybenzaldehyde (1.0 equiv, 10.0 mmol) and anhydrous CH 2​ Cl 2​ (50 mL).

• Base Addition: Add DIPEA (2.5 equiv, 25.0 mmol) via syringe. Stir the mixture for 15 minutes at 0 °C using an ice bath to control the initial exotherm[5].

• Electrophile Addition: Dropwise add MOM-Cl (1.5 equiv, 15.0 mmol) over 10 minutes. (Safety Note: MOM-Cl is a known carcinogen; handle strictly inside a fume hood using appropriate PPE)[2].

• Reaction Monitoring (Self-Validation Check 1): Remove the ice bath and allow the reaction to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1). The reaction is complete when the lower Rf starting material spot is entirely replaced by a higher Rf product spot (typically 3–4 hours).

• Workup: Quench the reaction with saturated aqueous NH 4​ Cl (30 mL) to neutralize excess base. Extract the aqueous layer with CH 2​ Cl 2​ (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Spectroscopic Validation (Self-Validation Check 2): Before proceeding to downstream cross-coupling, take a crude 1 H NMR aliquot. Verify the presence of the δ 5.2 and δ 3.5 singlets and the absence of the >10 ppm OH peak. If the OH peak persists, re-subject the crude mixture to the reaction conditions with 0.5 equiv of MOM-Cl.

• Purification: Purify the crude residue via flash column chromatography (Hexanes:EtOAc gradient) to afford the pure 2-Chloro-4-(methoxymethoxy)benzaldehyde as a stable intermediate.

Workflow for the synthesis and orthogonal spectroscopic validation of MOM-protected benzaldehyde.

References

• CymitQuimica. "2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9)." CymitQuimica Catalog.
• BenchChem Technical Support Team. "Navigating the Landscape of Alcohol Protection: A Guide to Alternatives for Methoxymethyl (MOM) Ethers." BenchChem.
• MDPI. "Synthesis of Asebogenin and Balsacone A Precursor by a Novel Synthetic Strategy." Molecules.
• MDPI. "Total Synthesis and Metabolic Stability of Hispidulin and Its d-Labelled Derivative." Molecules.
• NIH / PMC. "Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC." Pharmaceuticals.

Sources

• 1. CAS: 838822-86-9 | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of Asebogenin and Balsacone A Precursor by a Novel Synthetic Strategy: Recent Opportunities for and Challenges of Total Synthesis of Balsacone A | MDPI [mdpi.com]
• 4. Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total Synthesis and Metabolic Stability of Hispidulin and Its d-Labelled Derivative [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-4-(methoxymethoxy)benzaldehyde

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 2-Chloro-4-(methoxymethoxy)benzaldehyde, ensuring the safety of laboratory personnel and compliance with environmental regulations. As researchers and drug development professionals, a deep understanding of the chemical properties and associated hazards of the compounds we handle is paramount. This document goes beyond simple instructions, offering insights into the rationale behind these essential safety protocols.

Immediate Safety and Hazard Assessment

2-Chloro-4-(methoxymethoxy)benzaldehyde is a halogenated aromatic aldehyde. Its hazard profile necessitates careful handling to prevent exposure and ensure a safe laboratory environment.

GHS Hazard Identification:

• Pictogram: [1]

• Signal Word: Warning[1][2]

• Hazard Statements:

  • H302: Harmful if swallowed[1]

  • H315: Causes skin irritation[2][3][4]

  • H319: Causes serious eye irritation[2][3][4]

  • H335: May cause respiratory irritation[2][3][4]

Chemical and Physical Properties Summary:

Property	Value	Source
Physical Form	White Solid / Powder
CAS Number	1321575-63-6	[5]
Molecular Weight	200.62 g/mol	-
Melting Point	34 - 40 °C (93 - 104 °F)	[3]
Boiling Point	238 °C (460 °F)	[3]
Density	1.127 g/mL at 25 °C (77 °F)	[3]

Personal Protective Equipment (PPE) Protocol

Engineering controls, such as fume hoods, are the primary line of defense. However, appropriate PPE is mandatory to prevent accidental exposure during handling and disposal.

Task	Required PPE	Rationale
Routine Handling & Weighing	* Safety glasses with side-shields or chemical safety goggles[6][7][8] * Nitrile or butyl rubber gloves[6] * Laboratory coat	Prevents eye contact with dust particles. Protects skin from irritation. Provides a barrier against incidental contact.
Spill Cleanup & Waste Consolidation	* Chemical safety goggles and face shield[4] * Chemical-resistant gloves (butyl rubber or Viton recommended)[6] * Chemical-resistant apron or coveralls * Respiratory protection (if dust is generated)[9][10]	Provides enhanced protection from splashes and airborne particles. Ensures hand protection with appropriate breakthrough time. Protects personal clothing from contamination. Prevents inhalation of irritating dust.

Spill Management Protocol

In the event of a spill, a swift and correct response is crucial to mitigate exposure and prevent environmental contamination.

Immediate Actions:

• Alert Personnel: Notify others in the immediate area.

• Assess the Spill: Determine the size and nature of the spill. For large spills or if you feel it is unsafe to clean up, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.[11][12]

• Ventilation: If the spill occurs in a poorly ventilated area, and it is safe to do so, increase ventilation by opening a fume hood sash.[9]

Step-by-Step Spill Cleanup Procedure:

• Don Appropriate PPE: Refer to the PPE table above for spill cleanup.

• Contain the Spill: Prevent the spread of the solid material. For liquid spills (if the compound is in solution), create a dike around the spill using an inert absorbent material.[9][11]

• Clean Up:

  • For Solid Spills: Carefully sweep or shovel the material into a designated, labeled hazardous waste container.[4][13] Avoid generating dust.[4] A dust suppressant may be used if necessary.[9]

  • For Liquid Spills: Use an inert absorbent material such as vermiculite, cat litter, or spill pillows to absorb the liquid, working from the outside in.[9][11]

• Package the Waste: Place all cleanup materials (absorbents, contaminated gloves, etc.) into a clearly labeled hazardous waste bag or container.[11][14]

• Decontaminate: Clean the spill area with soap and water.[12][15]

• Dispose of Waste: Ensure the waste container is sealed and moved to your facility's satellite accumulation area for hazardous waste.[14]

Spill Response Workflow:

Caption: Workflow for responding to a chemical spill.

Proper Disposal Procedures

Disposal of 2-Chloro-4-(methoxymethoxy)benzaldehyde must be handled as hazardous waste due to its classification as a chlorinated organic compound.[16][17][18] Improper disposal, such as in regular trash or down the drain, is prohibited and can lead to environmental contamination.[3][16][19]

Waste Disposal Decision-Making:

Caption: Decision process for chemical waste disposal.

Step-by-Step Disposal Protocol:

• Waste Segregation: Collect waste 2-Chloro-4-(methoxymethoxy)benzaldehyde and materials contaminated with it separately from non-halogenated chemical waste.[20] Mixing halogenated and non-halogenated waste streams can increase disposal costs.[20]

• Container Selection: Use a chemically compatible container with a secure lid. Do not overfill the container; a maximum of 90% capacity is recommended to allow for expansion.[19]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Chloro-4-(methoxymethoxy)benzaldehyde," and the relevant hazard warnings (Irritant).[19]

• Storage: Store the sealed waste container in a designated and secondary contained satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for collection by your institution's EHS department or a licensed hazardous waste disposal contractor.[2] The preferred disposal method for chlorinated organic waste is high-temperature incineration at a permitted facility.[4][16][17]

Chemical Incompatibility and Storage

Proper storage is critical to prevent dangerous reactions.

Known and Potential Incompatibilities:

Incompatible Material	Potential Hazard	Source
Strong Oxidizing Agents	Vigorous reactions, potential for fire or explosion.	[4]
Strong Bases	Can initiate decomposition or other hazardous reactions.	[4]
Acids	Aldehydes can polymerize or undergo condensation reactions.	[21]

Storage Recommendations:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[13][22]

• Keep away from heat, sparks, and open flames.[4]

• Store away from the incompatible materials listed above.

References

• PF Online Pollution Abatement - What Regulations Apply to Chlorinated Solvent Use?. Link

• MATERIAL SAFETY DATA SHEET - Ekinci Kimya. Link

• SAFETY DATA SHEET - MilliporeSigma. Link

• Spill procedure: Clean-up guidance - Queen Mary University of London. Link

• Spill Protocol - The University of Texas at Austin. Link

• SAFETY DATA SHEET - Sigma-Aldrich. Link

• SAFETY DATA SHEET - Thermo Fisher Scientific. Link

• 2-Chloro-4-hydroxybenzaldehyde - SynQuest Labs. Link

• SAFETY DATA SHEET - Thermo Fisher Scientific. Link

• Process for Disposal of Chlorinated Organic Residues - Journal of the Air Pollution Control Association. Link

• 2-Chloro-5-methoxybenzaldehyde - AK Scientific, Inc. Safety Data Sheet. Link

• Guide for Chemical Spill Response - American Chemical Society. Link

• General Chemical Spill Procedures - The University of British Columbia. Link

• Laboratory Chemical Spill Cleanup and Response Guide - The City University of New York. Link

• Guidance Manual for Disposal of Chlorinated Water - Vita-D-Chlor. Link

• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. Link

• Hazardous Materials Disposal Guide - Nipissing University. Link

• Selection of Personal Protective Equipment - SHIGEMATSU WORKS CO., LTD. Link

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. Link

• SAFETY DATA SHEET - Tokyo Chemical Industry. Link

• Disposal of Highly Chlorinated / Alkaline Disinfection Water Guideline - Water New Zealand. Link

• 2-Hydroxy-4-methoxybenzaldehyde - Safety Data Sheet. Link

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - EPA. Link

• Process for dehalogenation of contaminated waste materials - Google Patents. Link

• Guidance on Storage and Handling of Chlorinated Solvents - European Chlorinated Solvents Association. Link

• Chemical Incompatibility Chart - University of California, Riverside. Link

• Incompatible Chemicals - Utah State University. Link

• 2-Chloro-4-methoxy-3-methyl-benzaldehyde - Merck. Link

• 2-Chloro-4-(methoxymethoxy)benzaldehyde - Fluorochem. Link

• Effects of Environmental Organic Pollutants on Environment and Human Health: The Latest Updates - MDPI. Link

• 4-Chloro-2-[(4-methoxyphenyl)methoxy]benzaldehyde - Merck. Link

• 2-Chloro-3-hydroxy-4-methoxybenzaldehyde - Santa Cruz Biotechnology. Link

• 2-Hydroxy-4-methoxybenzaldehyde (HMB) disrupts ergosterol biosynthesis, redox metabolism, and DON biosynthesis of Fusarium graminearum revealed by transcriptome analysis - Frontiers. Link

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Personal protective equipment for handling 2-Chloro-4-(methoxymethoxy)benzaldehyde

As a Senior Application Scientist, I approach chemical handling not merely as a compliance exercise, but as a mechanistic interaction between the compound, the environment, and the operator. 2-Chloro-4-(methoxymethoxy)benzaldehyde (CAS: 838822-86-9) is a highly versatile building block in drug discovery, particularly useful for synthesizing complex heterocycles. However, its structural features dictate a strict safety protocol.

The molecule features an electrophilic aldehyde moiety, a lipophilic methoxymethoxy (MOM) ether protecting group, and a reactive aryl chloride. Mechanistically, the lipophilic MOM group enhances the compound's ability to penetrate the stratum corneum (the outer layer of skin), while the electrophilic aldehyde can readily form Schiff bases with primary amines in tissue proteins, leading to sensitization and irritation. Consequently, this compound is classified under GHS hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

To ensure absolute safety and operational integrity, every protocol described below functions as a self-validating system—meaning each step includes a built-in verification check before proceeding to the next.

I. Causality-Driven PPE Matrix

Standard laboratory attire is insufficient for handling reactive halogenated aldehydes. The selection of Personal Protective Equipment (PPE) must account for both the physical state of the compound (crystalline powder) and its solvated state during reactions.

PPE Category	Specification & Material	Mechanistic Rationale & Validation
Eye/Face	ANSI Z87.1 Chemical Splash Goggles.	Rationale: Protects against fine particulate dust during weighing and liquid splashes during solvation. Regular safety glasses lack the orbital seal required to block airborne aldehyde dust[2].
Hand Protection	Solid handling: Nitrile gloves (min. 5 mil).Solution handling: Double-gloving or Butyl rubber.	Rationale: Halogenated organics can permeate thin latex rapidly. If the compound is dissolved in aggressive solvents (e.g., Dichloromethane), butyl rubber provides superior breakthrough resistance[2].
Body Protection	Flame-resistant (FR) lab coat (fully buttoned) and closed-toe non-porous shoes.	Rationale: Minimizes exposed skin area to prevent contact dermatitis. Leather shoes are prohibited if working with large solvent volumes, as leather absorbs and traps chemicals against the skin[3].
Respiratory	Primary control: Certified Chemical Fume Hood.	Rationale: The compound's H335 classification (respiratory irritation) mandates that it must never be handled on an open bench[1]. The fume hood acts as the primary respiratory defense.

II. Operational Workflow: Handling & Solvation

This step-by-step methodology ensures that the compound is handled without exposing the operator to airborne particulates or accidental dermal contact.

Step 1: Environmental Control Validation

• Action: Before retrieving the chemical, verify the chemical fume hood's face velocity.

• Validation: The monitor must read between 80–120 feet per minute (fpm). Ensure the sash is positioned at the marked operational height (typically 18 inches).

Step 2: Dynamic PPE Donning

• Action: Don the FR lab coat, secure all buttons, and put on chemical splash goggles. Apply a base layer of 5-mil nitrile gloves.

• Validation: Perform a visual inspection of the gloves for micro-tears. Pull the glove cuffs over the lab coat sleeves to eliminate exposed wrist skin.

Step 3: Static-Controlled Weighing

• Action: Transfer the 2-Chloro-4-(methoxymethoxy)benzaldehyde using a grounded, anti-static micro-spatula into an anti-static weigh boat.

• Causality: The MOM ether group can cause the crystalline powder to hold a static charge, leading to "fly-away" particulates that contaminate the hood and pose an inhalation risk.

• Validation: If the powder clings aggressively to the spatula, use an ionizing bar or static-reducing gun before proceeding.

Step 4: Solvation and Transfer

• Action: Dissolve the compound in the reaction solvent (e.g., THF, DCM) inside the fume hood before transferring it to the reaction vessel.

• Validation: Cap the receiving flask securely before moving it out of the hood (if transfer to another instrument is required).

Step 5: Doffing and Decontamination

• Action: Remove the outer layer of gloves inside the fume hood by pinching the palm and rolling them inside out. Dispose of them in a solid hazardous waste container. Wash hands immediately with soap and water[1].

III. Logical Relationship: PPE & Engineering Control Decision Tree

The following diagram illustrates the self-validating decision matrix a researcher must follow before initiating work with this compound.

Caption: Decision matrix for PPE selection and engineering controls when handling halogenated aldehydes.

IV. Disposal and Spill Management Plan

Because 2-Chloro-4-(methoxymethoxy)benzaldehyde contains a covalently bonded chlorine atom, its disposal is strictly regulated by environmental protection agencies.

Waste Segregation (Halogenated vs. Non-Halogenated): Under EPA RCRA guidelines, any waste containing this compound—whether solid debris (gloves, weigh boats) or liquid reaction mixtures—must be strictly segregated into Halogenated Organic Waste streams[4].

• Causality: Mixing halogenated organics with non-halogenated waste streams can lead to highly exothermic reactions, the generation of toxic chlorine gas, and severe complications during commercial incineration (where halogenated waste requires specialized high-temperature scrubbers to prevent dioxin formation)[5].

Spill Response Protocol:

• Isolate: If spilled outside a fume hood, immediately evacuate the immediate area to prevent inhalation of the irritating dust[1].

• Protect: Responders must wear an N95/P100 particulate respirator, chemical splash goggles, and double nitrile gloves.

• Contain & Clean: Do not dry sweep. Dry sweeping aerosolizes the reactive aldehyde. Instead, gently cover the powder with a damp absorbent pad or an inert, wetted binding agent (e.g., sand or vermiculite).

• Dispose: Collect the absorbed material using a non-sparking plastic scoop and place it into a sealable, clearly labeled halogenated solid waste container.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version, National Academies Press (US), 2011. Available at: [Link]

• Columbia University Environmental Health & Safety. "EPA Hazardous Waste Characteristics." Columbia Research. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA National Service Center for Environmental Publications. Available at: [Link]

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• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]